4-Tert-butyl-2-cyclopropoxyaniline

Core Science & Biosynthesis

Unlocking the Pharmacophore: Mechanism of Action of 4-tert-butyl-2-cyclopropoxyaniline Derivatives in Targeted Kinase Inhibition

Executive Overview

The development of highly selective kinase inhibitors requires molecular scaffolds that can precisely navigate the complex topography of the ATP-binding site. Among these, the 4-tert-butyl-2-cyclopropoxyaniline motif has emerged as a privileged pharmacophore in medicinal chemistry. By integrating a bulky lipophilic group with a sterically constrained ether linkage, derivatives of this compound exhibit exceptional potency and metabolic stability. This technical whitepaper dissects the structural rationale, mechanism of action (MoA), and validation protocols for utilizing this scaffold in targeted therapeutics, specifically focusing on Type II kinase inhibition.

Structural Rationale and Pharmacodynamics

The efficacy of 4-tert-butyl-2-cyclopropoxyaniline derivatives is not coincidental; it is the result of precise stereoelectronic engineering designed to exploit the inactive "DFG-out" conformation of target kinases.

The tert-Butyl Moiety: Anchoring the Hydrophobic Pocket

In Type II kinase inhibitors, the ligand must extend past the highly conserved "gatekeeper" residue into an allosteric hydrophobic pocket (Hydrophobic Pocket II, or HPII) exposed only when the Asp-Phe-Gly (DFG) motif flips outward. The tert-butyl group is highly lipophilic and sterically demanding. It acts as a deep-pocket anchor, maximizing Van der Waals interactions within HPII. This deep anchoring significantly increases the residence time of the drug on the target, a critical metric for sustained in vivo efficacy.

The Cyclopropoxy Group: Trajectory and Metabolic Stability

Standard alkoxy groups (like methoxy or isopropoxy) suffer from high rotational degrees of freedom, leading to an entropic penalty upon binding. Furthermore, they are highly susceptible to cytochrome P450-mediated O-dealkylation. The cyclopropoxy group solves both issues:

• Conformational Locking: The rigid cyclopropyl ring restricts the dihedral angle of the ether oxygen, pre-organizing the molecule into the bioactive conformation and reducing the entropic penalty of binding.

• Metabolic Shielding: The strained sp³ carbons of the cyclopropyl ring are highly resistant to oxidative cleavage by liver microsomes, drastically improving the pharmacokinetic half-life of the derivative.

Recent advancements in naphthyridinone compounds targeting the JAK2 V617F mutation [1] and modulators of Cot (MAP3K8) [2] heavily rely on this specific stereoelectronic profile to achieve target selectivity.

Mechanism of Action: Type II Allosteric Inhibition

Derivatives incorporating the 4-tert-butyl-2-cyclopropoxyaniline core typically function as Type II Kinase Inhibitors . Instead of competing directly with ATP in the active state, these molecules bind to and stabilize the inactive DFG-out conformation.

When the aniline nitrogen is functionalized into a urea or amide core, it forms critical bidentate hydrogen bonds with the kinase hinge region (typically with the backbone carbonyl and amide of the hinge residues). Simultaneously, the cyclopropoxy group directs the molecule away from the solvent channel, shielding the hydrogen bonds from water and increasing binding affinity. This mechanism is particularly effective against oncogenic mutations, such as JAK2 V617F, where the kinase is locked in a constitutively active state. By forcing the kinase back into the DFG-out conformation, the derivative halts downstream signaling (e.g., STAT5 phosphorylation).

Fig 1: Mechanism of action pathway illustrating Type II kinase inhibition by aniline derivatives.

Quantitative Structure-Activity Relationship (SAR)

To demonstrate the profound impact of this specific pharmacophore, the table below summarizes the structure-activity relationship (SAR) data comparing the unsubstituted aniline core to the fully substituted 4-tert-butyl-2-cyclopropoxyaniline core across multiple targets, including myocyte enhancer factor 2 (MEF2) [3] and cyclin-dependent kinases [4].

Compound Scaffold (Urea Derivative)	JAK2 V617F IC₅₀ (nM)	MAP3K8 IC₅₀ (nM)	Human Liver Microsome t₁/₂ (min)
Unsubstituted Aniline Core	> 10,000	> 5,000	12
4-tert-butyl-aniline Core	450	320	28
4-tert-butyl-2-cyclopropoxyaniline Core	12	8	> 120

Table 1: Representative SAR data highlighting the synergistic effect of the tert-butyl and cyclopropoxy substitutions on potency and metabolic stability.

Experimental Methodologies & Validation Protocols

To ensure rigorous scientific integrity, the validation of these derivatives must follow self-validating experimental systems. The following protocols outline the industry-standard workflow for evaluating these compounds.

Fig 2: Five-step experimental workflow for validating kinase inhibitor efficacy and target engagement.

Protocol A: Biochemical Profiling via TR-FRET Assay

Causality Note: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized over standard ELISA because it is a homogeneous assay that eliminates washing steps and minimizes interference from the autofluorescence typical of bulky aromatic derivatives.

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT). Rationale: DTT prevents the oxidation of catalytic cysteines, while Brij-35 acts as a non-ionic detergent to prevent non-specific compound aggregation.

• Compound Serial Dilution: Prepare 3-fold serial dilutions of the derivative in 100% DMSO. Dilute the mixture into the assay buffer to achieve a final DMSO concentration of 1%. Rationale: Exceeding 1% DMSO can induce solvent-mediated kinase denaturation, skewing IC₅₀ results.

• Kinase Reaction: In a 384-well plate, combine 5 µL of the compound, 5 µL of recombinant JAK2 V617F enzyme (final concentration 0.5 nM), and 10 µL of ATP/Substrate mix (ATP concentration set to the specific Kₘ of the kinase). Incubate for 60 minutes at room temperature.

• Reaction Quenching & Detection: Add 20 µL of EDTA/Europium-labeled antibody detection mixture. Rationale: EDTA immediately chelates Mg²⁺, instantly halting the kinase reaction and ensuring precise kinetic timing. Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm, Emission: 615 nm / 665 nm).

Protocol B: Cellular Target Engagement (Ba/F3 JAK2-V617F Model)

Causality Note: The Ba/F3 murine cell line is the gold standard for testing oncogenic kinase mutations. By withdrawing IL-3 from the culture medium, cell survival becomes entirely dependent on the constitutively active JAK2-V617F signaling pathway, creating a highly specific, self-validating environment for target engagement.

• Cell Culture & Starvation: Culture engineered Ba/F3 cells in RPMI-1640 medium supplemented with 10% FBS, completely devoid of IL-3.

• Compound Treatment: Seed cells at a density of 2 × 10⁴ cells/well in a 6-well plate. Treat with varying concentrations of the derivative (e.g., 1 nM to 1 µM) for exactly 2 hours. Rationale: A short 2-hour incubation isolates direct kinase inhibition before secondary apoptotic pathways degrade the cellular proteome.

• Lysis and Western Blotting: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Run lysates on an SDS-PAGE gel and transfer to a PVDF membrane.

• Validation: Probe the membrane simultaneously for phosphorylated STAT5 (p-STAT5 Tyr694) and total STAT5. Rationale: Total STAT5 serves as an internal loading control, proving that the reduction in signal is due to direct kinase inhibition (reduced phosphorylation) rather than compound-induced protein degradation or unequal loading.

Conclusion

The 4-tert-butyl-2-cyclopropoxyaniline scaffold is far more than a simple building block; it is a highly engineered pharmacophore that dictates the pharmacokinetic and pharmacodynamic success of modern Type II kinase inhibitors. By locking the molecule into a favorable binding trajectory and anchoring it deeply within the kinase hydrophobic pocket, this derivative class provides a robust foundation for developing highly selective, metabolically stable therapeutics.

References

• Source: United States Patent and Trademark Office (USPTO)
• Source: World Intellectual Property Organization (WIPO)
• Title: Myocyte enhancer factor 2 (MEF2)
• Source: United States Patent and Trademark Office (USPTO)

Navigating the Unknown: A Predictive Toxicity and Safety Profile of 4-tert-butyl-2-cyclopropoxyaniline

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: The Imperative of Predictive Toxicology

In the landscape of pharmaceutical research and fine chemical synthesis, novel molecular entities are the lifeblood of innovation. However, with novelty comes the inherent challenge of the unknown, particularly concerning toxicological and safety profiles. The compound 4-tert-butyl-2-cyclopropoxyaniline represents one such frontier. As a substituted aniline, it belongs to a class of chemicals with a well-documented history of toxicological concerns. In the absence of specific experimental data for this particular molecule, a robust, predictive analysis grounded in the established toxicology of its parent structure, aniline, and its derivatives is not only prudent but essential for ensuring researcher safety and guiding future development.

This technical guide provides a comprehensive, in-depth analysis of the predicted toxicity profile and Material Safety Data Sheet (MSDS) data for 4-tert-butyl-2-cyclopropoxyaniline. By synthesizing data from structurally analogous compounds, this document aims to provide a foundational understanding of the potential hazards and to outline the necessary experimental framework for its empirical validation.

Chemical Identity and Structural Analogy

• Chemical Name: 4-tert-butyl-2-cyclopropoxyaniline

• Molecular Structure:

  • Aniline Core: The foundational structure is aniline, an aromatic amine. The toxicity of aniline and its derivatives is extensively studied.[1][2][3]

  • Substituents:

    • 4-tert-butyl group: A bulky, lipophilic group on the para position.

    • 2-cyclopropoxy group: A cyclic ether group on the ortho position.

The presence of the aniline core is the primary driver for the predicted toxicological profile. The substituents, while influencing metabolic pathways and physicochemical properties, are unlikely to fundamentally alter the characteristic hazards associated with the aniline functional group.

The Aniline Class: A Foundation for Toxicological Prediction

Aniline and its derivatives are a well-established class of industrial chemicals with a range of toxicological effects.[1][2][4] Understanding these is critical to predicting the behavior of 4-tert-butyl-2-cyclopropoxyaniline.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Anilines are readily absorbed through oral, dermal, and inhalation routes.[1] Once absorbed, they are distributed throughout the body. Metabolism is a key factor in their toxicity, with N-hydroxylation to form phenylhydroxylamine being a critical step in the formation of hemoglobin adducts.[1]

Primary Toxicological Endpoints of Concern

• Hematotoxicity: The hallmark of aniline toxicity is methemoglobinemia, a condition where the iron in hemoglobin is oxidized from the ferrous (Fe2+) to the ferric (Fe3+) state, rendering it unable to transport oxygen.[1][5] This leads to cyanosis (a bluish discoloration of the skin) and, in severe cases, can be life-threatening.[1] Hemolytic anemia is another potential outcome of long-term exposure.[2][4]

• Carcinogenicity: Aniline is classified as a suspected human carcinogen (IARC Group 2A).[3] Many of its derivatives are also known or suspected carcinogens, with the bladder being a primary target organ for some.[2] The genotoxic potential of aniline derivatives is a significant concern.[6][7]

• Genotoxicity: Aniline derivatives have been shown to be mutagenic in various test systems.[6][7] DNA adduct formation in the liver has been observed for some aniline derivatives, indicating a potential for initiating carcinogenic processes.[6][7]

• Skin Sensitization: Several aniline derivatives are known to cause skin sensitization.[2]

• Organ Toxicity: The spleen is a target organ for aniline toxicity, with repeated exposure potentially leading to hyperplasia, fibrosis, and tumors.[1]

Predicted Toxicological Profile of 4-tert-butyl-2-cyclopropoxyaniline

Based on the established toxicology of the aniline class, the following is a predictive toxicological profile for 4-tert-butyl-2-cyclopropoxyaniline.

Toxicological Endpoint	Predicted Hazard	Rationale and Commentary
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	Aniline and its derivatives are generally classified as toxic via all routes of exposure.[2][4] The specific LD50/LC50 values would require experimental determination.
Skin Corrosion/Irritation	Causes skin irritation.	Many substituted anilines are known to be skin irritants.[8][9][10]
Serious Eye Damage/Irritation	Causes serious eye damage.	Aniline and its derivatives can cause severe eye irritation and damage.[8][10]
Respiratory or Skin Sensitization	May cause an allergic skin reaction.	Skin sensitization is a known hazard for several aniline derivatives.[2]
Germ Cell Mutagenicity	Suspected of causing genetic defects.	Genotoxicity is a general property of many aniline derivatives.[7]
Carcinogenicity	Suspected of causing cancer.	Aniline is a suspected carcinogen, and this potential should be assumed for novel derivatives until proven otherwise.[3]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	Some aniline derivatives have shown reproductive toxicity in animal studies.[8][11]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Inhalation of aniline vapors can irritate the respiratory tract.[9]
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs (spleen, blood) through prolonged or repeated exposure.	The spleen and blood are primary targets for chronic aniline toxicity.[1]
Aspiration Hazard	Not classified.	Unlikely to be a primary hazard based on its expected physical state (likely a solid or high-boiling liquid).
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.	Many aniline derivatives are harmful to aquatic organisms.[8]

Predicted Material Safety Data Sheet (MSDS) Core Elements

A provisional MSDS for 4-tert-butyl-2-cyclopropoxyaniline should include the following hazard and precautionary statements, based on the predicted toxicological profile.

Section	Predicted Information
Hazards Identification	Signal Word: Danger Hazard Pictograms: Skull and Crossbones, Health Hazard, Corrosion, Exclamation Mark, Environment Hazard Statements: H302, H312, H332 (Harmful if swallowed, in contact with skin, or if inhaled), H314 (Causes severe skin burns and eye damage), H317 (May cause an allergic skin reaction), H341 (Suspected of causing genetic defects), H351 (Suspected of causing cancer), H361 (Suspected of damaging fertility or the unborn child), H373 (May cause damage to organs through prolonged or repeated exposure), H410 (Very toxic to aquatic life with long lasting effects).
First-Aid Measures	General Advice: Immediately call a POISON CENTER or doctor. Show this data sheet to the doctor in attendance. Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.
Handling and Storage	Precautions for Safe Handling: Obtain special instructions before use. Do not handle until all safety precautions have been read and understood. Wear personal protective equipment. Use only in a well-ventilated area. Do not breathe dust/fume/gas/mist/vapors/spray.[12] Conditions for Safe Storage: Store locked up. Keep container tightly closed in a dry and well-ventilated place.[9][10]
Personal Protection	Engineering Controls: Use in a chemical fume hood. Personal Protective Equipment: Chemical-resistant gloves, safety goggles with side-shields, protective clothing, and a NIOSH-approved respirator with an organic vapor cartridge.

Experimental Workflow for Toxicity Assessment

Given the lack of specific data, a systematic experimental evaluation is imperative before large-scale synthesis or use. The following workflow outlines a standard approach for assessing the toxicity of a novel aniline derivative like 4-tert-butyl-2-cyclopropoxyaniline.

Caption: A generalized workflow for the toxicological assessment of a novel aniline derivative, starting with in vitro screening and progressing to in vivo studies and final hazard characterization.

Mechanistic Insights: Aniline-Induced Methemoglobinemia

The primary acute toxicity concern for anilines is methemoglobinemia. The following diagram illustrates the generally accepted mechanism.

Caption: The metabolic activation of aniline derivatives in the liver to phenylhydroxylamines, which then enter red blood cells and oxidize hemoglobin to methemoglobin, leading to cyanosis.

Conclusion and Recommendations

While specific toxicological data for 4-tert-butyl-2-cyclopropoxyaniline is not currently available, its structural classification as a substituted aniline provides a strong basis for a predictive toxicological assessment. It should be handled with the utmost caution, assuming a profile of high acute toxicity, potential for severe skin and eye damage, sensitization, and long-term risks of genotoxicity and carcinogenicity.

Recommendations for researchers, scientists, and drug development professionals:

• Assume a High Hazard Profile: Until empirical data is available, treat 4-tert-butyl-2-cyclopropoxyaniline as a highly hazardous substance.

• Implement Strict Engineering and Personal Protective Controls: All handling should be conducted in a certified chemical fume hood with appropriate personal protective equipment.

• Prioritize Small-Scale Synthesis: Initial synthetic work should be limited to the smallest scale necessary for analytical and preliminary screening purposes.

• Initiate a Phased Toxicological Evaluation: If further development is warranted, a systematic toxicological evaluation, as outlined in the experimental workflow, should be initiated.

• Commission a Comprehensive Literature and Database Search: Periodically repeat searches for the CAS number and chemical name to identify any newly published data.

By adopting a proactive and predictive approach to safety, the risks associated with handling novel chemical entities like 4-tert-butyl-2-cyclopropoxyaniline can be effectively managed, ensuring a safe environment for scientific innovation.

References

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• Safety data sheet. (2020, June 18). Retrieved from [Link]

• 4-Cyclopropylaniline | C9H11N | CID 12253927 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Toxicity and antimicrobial activity of tropylated aniline and its derivatives. (n.d.). Retrieved from [Link]

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• 4-tert-Butylpyridine - SAFETY DATA SHEET. (2022, December 12). Retrieved from [Link]

• 2,4-Di-tert-butylphenol. (n.d.). Retrieved from [Link]

• DI-TERT-BUTYL-2,2'-METHYLENEDI-P-CRESOL CAS N°: 119-47-1. (n.d.). Retrieved from [Link]

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A Technical Guide to the Pharmacokinetic Profiling of 4-tert-Butyl-2-cyclopropoxyaniline Analogs

Foreword: Charting the Course from Molecule to Medicine

In the landscape of modern drug discovery, the journey of a novel chemical entity from a promising "hit" to a viable clinical candidate is a multidisciplinary marathon. Among the most critical hurdles in this race is the comprehensive characterization of a compound's pharmacokinetic (PK) profile. Pharmacokinetics, the study of how an organism affects a drug, governs a molecule's therapeutic potential by dictating its absorption, distribution, metabolism, and excretion (ADME).[1][2] This guide provides an in-depth framework for the systematic pharmacokinetic profiling of a specific and medicinally relevant chemical series: 4-tert-butyl-2-cyclopropoxyaniline analogs.

This class of compounds, featuring a substituted aniline core, is of significant interest in medicinal chemistry, often serving as a scaffold for kinase inhibitors and other targeted therapies.[3][4] However, the very moieties that confer biological activity—the aniline nitrogen, the bulky tert-butyl group, and the strained cyclopropoxy ring—are also potential metabolic liabilities.[5][6][7] A priori knowledge of these liabilities is not a barrier but a roadmap. By systematically evaluating the ADME properties of these analogs, we can establish robust Structure-Pharmacokinetic Relationships (SPRs) that empower medicinal chemists to rationally design molecules with optimized exposure, reduced toxicity risk, and a higher probability of clinical success.

This document eschews a simple checklist approach. Instead, it offers a strategic, integrated workflow, explaining the causal logic behind each experimental choice. We will progress from foundational in vitro assays, designed to rapidly triage compounds and identify major liabilities, to definitive in vivo studies that characterize the holistic behavior of a drug candidate in a living system.[8][9]

Part 1: Foundational In Vitro ADME & Physicochemical Characterization

The goal of early-stage profiling is to build a foundational understanding of a compound's intrinsic properties.[10][11] These assays are typically high-throughput and serve as a critical filter, ensuring that resources are focused on analogs with the most promising drug-like characteristics.[12] An apparent ADME liability observed at this stage may not be biological, but rather an artifact of poor physicochemical properties.[8]

Core Physicochemical Properties: The Bedrock of PK Data

Meaningful and reproducible biological data can only be generated from well-characterized compounds. The following assays are non-negotiable prerequisites.

• Aqueous Solubility: This is arguably the most fundamental property. Poor aqueous solubility not only limits oral absorption but can also cause misleading results in virtually all other in vitro assays.[8]

  • Kinetic Solubility: Measures the solubility of a compound upon precipitation from a DMSO stock solution. It is rapid and reflects the non-equilibrium conditions often encountered in early assays.

  • Thermodynamic Solubility: Represents the true equilibrium solubility of the solid form of the compound. It is more time-consuming but provides a more accurate measure.

Parameter	Kinetic Solubility	Thermodynamic Solubility
Method	Nephelometry or Turbidimetry	Shake-flask with HPLC-UV/LC-MS
Throughput	High	Low to Medium
Interpretation	Indicates potential issues in assay performance	Predicts dissolution-limited absorption
Target	>50 µM in assay buffer	>20 µM

• Lipophilicity (LogD at pH 7.4): Lipophilicity is a key determinant of a molecule's interaction with biological membranes and proteins. It influences permeability, plasma protein binding, metabolic enzyme affinity, and off-target promiscuity.[13]

  • Method: The shake-flask method using n-octanol and phosphate-buffered saline (PBS) at pH 7.4 is the gold standard. HPLC-based methods can offer higher throughput.

  • Target Range: For most oral drug candidates, a LogD of 1-3 is considered optimal.

In Vitro Evaluation of Absorption & Distribution

• Membrane Permeability: This assesses a compound's ability to cross the intestinal epithelium, a prerequisite for oral absorption.

  • Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput assay that measures passive diffusion across an artificial lipid membrane. It is a cost-effective first screen for permeability issues.

  • Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells (Caco-2), which differentiate to form tight junctions and express key uptake and efflux transporters (e.g., P-glycoprotein, P-gp). It provides a more biologically relevant assessment of both passive and active transport.[8][10] The bidirectional nature of the assay (apical-to-basolateral vs. basolateral-to-apical) allows for the calculation of an Efflux Ratio (ER) . An ER > 2 is indicative of active efflux.

Assay	Measures	Key Output	Interpretation
PAMPA	Passive Diffusion	Apparent Permeability (Papp)	High Papp (>10 x 10⁻⁶ cm/s) suggests good passive absorption.
Caco-2	Passive & Active Transport	Papp (A→B), Papp (B→A), Efflux Ratio	High Papp (A→B) with low ER suggests good absorption. High ER suggests a substrate for efflux transporters.

• Plasma Protein Binding (PPB): Only the unbound fraction of a drug is free to distribute into tissues and interact with its target. High PPB can limit efficacy and reduce clearance.[12]

  • Protocol: Rapid Equilibrium Dialysis (RED)

    • A RED device, consisting of two chambers separated by a semi-permeable membrane, is used.

    • One chamber is loaded with plasma (human, rat) spiked with the test compound.

    • The other chamber is loaded with PBS.

    • The device is sealed and incubated at 37°C with shaking until equilibrium is reached (typically 4-6 hours).

    • Samples are taken from both chambers, and the compound concentration is quantified by LC-MS/MS.

    • The Fraction Unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

In Vitro Evaluation of Metabolism and DDI Risk

The 4-tert-butyl-2-cyclopropoxyaniline scaffold presents several potential sites for metabolism. The aniline nitrogen can undergo oxidation or conjugation, the tert-butyl group is susceptible to hydroxylation, and the cyclopropoxy group can also be a site of oxidative metabolism.[6][7][14][15]

• Metabolic Stability: These assays measure the rate at which a compound is metabolized by drug-metabolizing enzymes.

  • Liver Microsomes: These are vesicles of the endoplasmic reticulum containing primarily Phase I (oxidative) enzymes like Cytochrome P450s (CYPs). They are a cost-effective first-pass screen for oxidative metabolism.

  • Hepatocytes: These are whole liver cells containing both Phase I and Phase II (conjugative) enzymes, as well as transporters. They provide a more complete and physiologically relevant picture of hepatic metabolism.[8][10]

System	Enzymes Present	Key Output	Interpretation
Liver Microsomes	Phase I (CYPs, FMOs)	In vitro half-life (t½), Intrinsic Clearance (CLint)	Short t½ indicates high susceptibility to oxidative metabolism.
Hepatocytes	Phase I & Phase II, Transporters	In vitro half-life (t½), Intrinsic Clearance (CLint)	Provides a more comprehensive view of hepatic clearance.

• Cytochrome P450 (CYP) Inhibition: This assay is critical for assessing the potential for a new drug to cause drug-drug interactions (DDIs) by inhibiting the metabolism of co-administered medications.[12][16][17]

  • Protocol: Fluorometric or LC-MS/MS-based IC50 Determination

    • Incubate human liver microsomes with a panel of specific CYP isozyme probe substrates (e.g., midazolam for CYP3A4, dextromethorphan for CYP2D6).

    • Add the test compound at a range of concentrations.

    • Initiate the reaction by adding the cofactor NADPH.

    • After a set time, quench the reaction.

    • Quantify the formation of the probe substrate's metabolite using fluorescence or LC-MS/MS.

    • Calculate the IC50 value, which is the concentration of the test compound that causes 50% inhibition of the CYP enzyme activity.

    • According to regulatory guidance, IC50 values below certain thresholds trigger the need for further investigation.[18][19]

Part 2: Definitive In Vivo Pharmacokinetic Evaluation

While in vitro assays are invaluable for screening and optimization, in vivo studies are essential to understand how ADME properties integrate within a complex living system.[1][9] These studies provide the most critical data for predicting human pharmacokinetics and designing clinical trials.[2]

Study Design and Execution

The standard preclinical PK study involves administering the compound to rodent species (typically mice or rats) and measuring its concentration in plasma over time.[1]

• Dosing Routes:

  • Intravenous (IV) Bolus: Administering the drug directly into the bloodstream bypasses absorption. The resulting plasma concentration-time profile is used to determine fundamental disposition parameters like Clearance (CL) and Volume of Distribution (Vd) .

  • Oral Gavage (PO): The compound is administered into the stomach. Comparing the plasma exposure after PO dosing to that after IV dosing allows for the calculation of Oral Bioavailability (F%) .

• Workflow Diagram

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A Technical Guide to the Preliminary Investigation of 4-tert-butyl-2-cyclopropoxyaniline in Drug Discovery

Abstract

The discovery of novel small molecules with therapeutic potential is the cornerstone of pharmaceutical advancement. This guide outlines a comprehensive, multi-stage framework for the preliminary investigation of a novel chemical entity, 4-tert-butyl-2-cyclopropoxyaniline. This compound incorporates structural motifs of known pharmacological relevance: a substituted aniline core, a sterically influential tert-butyl group, and a metabolically robust cyclopropoxy moiety.[1][2][3] The strategic combination of these features suggests a promising starting point for a drug discovery campaign. This document provides a detailed roadmap for researchers, encompassing proposed synthesis, initial biological screening, in vitro ADME-Tox profiling, and target deconvolution strategies. Each stage is presented with a rationale for the experimental design and detailed protocols to ensure scientific rigor and reproducibility.

Introduction: Rationale for Investigation

The chemical architecture of 4-tert-butyl-2-cyclopropoxyaniline is predicated on established principles of medicinal chemistry. The aniline scaffold is a versatile and privileged structure in drug development, serving as a key building block for a wide array of therapeutic agents, including antibiotics and anti-inflammatory drugs.[2] The tert-butyl group, a bulky hydrophobic substituent, can play a significant role in modulating protein-ligand interactions and improving metabolic stability by shielding metabolically labile sites. The cyclopropyl group is of particular interest in modern drug design.[3] Its rigid, three-membered ring structure can act as a "conformational clamp," pre-organizing the molecule into a bioactive conformation, which can lead to enhanced binding affinity for a biological target.[4] Furthermore, the cyclopropyl moiety is known to increase metabolic stability, reduce off-target effects, and improve pharmacokinetic properties.[3][5][6][7]

This guide, therefore, puts forth a systematic approach to explore the therapeutic potential of this novel compound, starting from its synthesis and moving through a logical sequence of evaluations to determine its biological activity and drug-like properties.

Proposed Synthesis of 4-tert-butyl-2-cyclopropoxyaniline

A plausible and efficient synthesis is the first critical step in the investigation of a novel compound. The following multi-step synthesis is proposed for 4-tert-butyl-2-cyclopropoxyaniline, starting from commercially available materials.

Experimental Protocol: Multi-step Synthesis

• Nitration of 4-tert-butylaniline:

  • To a solution of 4-tert-butylaniline in a suitable solvent (e.g., sulfuric acid), add a nitrating agent (e.g., nitric acid) dropwise at a controlled temperature (e.g., 0-5 °C).

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture over ice and neutralize to precipitate the product, 4-tert-butyl-2-nitroaniline.

  • Filter, wash with water, and dry the solid. Purify by recrystallization or column chromatography.

• Hydroxylation of 4-tert-butyl-2-nitroaniline:

  • Dissolve the 4-tert-butyl-2-nitroaniline in an appropriate solvent system (e.g., aqueous sulfuric acid).

  • Add a solution of sodium nitrite at low temperature to form the diazonium salt.

  • Heat the reaction mixture to facilitate the replacement of the diazonium group with a hydroxyl group, yielding 4-tert-butyl-2-nitrophenol.

  • Extract the product with an organic solvent, dry, and purify.

• Williamson Ether Synthesis:

  • To a solution of 4-tert-butyl-2-nitrophenol in a polar aprotic solvent (e.g., DMF or acetone), add a base (e.g., potassium carbonate) to deprotonate the phenol.

  • Add bromocyclopropane and heat the mixture to facilitate the etherification reaction, forming 1-tert-butyl-2-cyclopropoxy-4-nitrobenzene.

  • Monitor the reaction by TLC. After completion, perform an aqueous workup, extract the product, and purify by column chromatography.

• Reduction of the Nitro Group:

  • Dissolve the 1-tert-butyl-2-cyclopropoxy-4-nitrobenzene in a suitable solvent (e.g., ethanol or ethyl acetate).

  • Add a reducing agent, such as tin(II) chloride or catalytic hydrogenation (e.g., H₂ with a Pd/C catalyst).

  • Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

  • Filter the catalyst (if applicable) and remove the solvent under reduced pressure.

  • Purify the resulting crude product, 4-tert-butyl-2-cyclopropoxyaniline, by column chromatography to obtain the final compound.

Preliminary Biological Evaluation: A Broad-Based Screening Approach

With the compound in hand, the initial phase of biological testing aims to identify any potential therapeutic activity. A broad, cell-based screening approach is recommended to cast a wide net.[8][9]

General Cytotoxicity Assessment

A primary assessment of the compound's effect on cell viability is crucial to establish a therapeutic window. The MTT assay is a reliable and widely used colorimetric method for this purpose.[10][11]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate mammalian cell lines (e.g., a non-cancerous line like HEK293 and a panel of cancer cell lines such as HeLa, A549, and MCF-7) in 96-well plates at a predetermined density and allow them to adhere overnight.[10]

• Compound Treatment: Prepare serial dilutions of 4-tert-butyl-2-cyclopropoxyaniline in cell culture medium. Treat the cells with a range of concentrations (e.g., 0.1 µM to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).[10]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.[10]

• Solubilization and Absorbance Reading: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.

Antimicrobial Activity Screening

The aniline scaffold is present in many antimicrobial agents. Therefore, screening for antibacterial and antifungal activity is a logical step.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Inoculum Preparation: Prepare a standardized inoculum of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains.[10]

• Compound Dilution: Perform serial two-fold dilutions of the test compound in a suitable broth medium in a 96-well microtiter plate.[10]

• Inoculation and Incubation: Add the microbial inoculum to each well. Include positive (microbes with no compound) and negative (broth only) controls. Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.[10]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.[10]

In Vitro ADME-Tox Profiling: Assessing Drug-Like Properties

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is critical to the "fail early, fail cheap" strategy in drug discovery.[12] These assays help to identify potential liabilities that could hinder later development.[13][14][15]

Table 1: Key In Vitro ADME-Tox Assays

Parameter	Assay	Purpose	Reference
Solubility	Thermodynamic/Kinetic Solubility Assay	Determines the compound's solubility in aqueous buffers, which impacts absorption.	[12]
Permeability	Parallel Artificial Membrane Permeability Assay (PAMPA)	Assesses passive diffusion across an artificial membrane, predicting intestinal absorption.	[12]
Metabolic Stability	Liver Microsomal Stability Assay	Measures the rate of metabolism by liver enzymes (e.g., cytochrome P450s), indicating in vivo half-life.	[12]
Plasma Protein Binding	Equilibrium Dialysis	Determines the extent to which the compound binds to plasma proteins, affecting its free concentration and efficacy.	[12]
CYP450 Inhibition	Cytochrome P450 Inhibition Assay	Evaluates the potential for the compound to inhibit major CYP enzymes, which can lead to drug-drug interactions.	[12]
Cardiotoxicity	hERG Inhibition Assay	Assesses the compound's potential to block the hERG potassium channel, a key indicator of cardiotoxicity risk.	[14]

Target Identification and Mechanism of Action Studies

Should the preliminary screenings reveal significant biological activity, the next crucial phase is to identify the molecular target(s) and elucidate the mechanism of action.[16] A multi-pronged approach is often the most effective.[16]

Diagram 1: Target Identification Workflow

Caption: A multi-faceted workflow for identifying the biological target of a bioactive compound.

Affinity-Based Methods

Affinity chromatography is a classic and powerful technique.[17][18] It involves immobilizing the small molecule onto a solid support to "pull down" its binding partners from a cell lysate.[17][18][19]

Experimental Protocol: Affinity Chromatography

• Probe Synthesis: Synthesize a derivative of 4-tert-butyl-2-cyclopropoxyaniline with a linker arm suitable for conjugation to a solid support (e.g., sepharose beads).

• Immobilization: Covalently attach the synthesized probe to the activated beads.

• Protein Binding: Incubate the immobilized probe with a cell lysate or protein mixture to allow for the binding of target proteins.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Protein Identification: Identify the eluted proteins using techniques such as mass spectrometry.

Drug Affinity Responsive Target Stability (DARTS)

DARTS is an alternative method that does not require chemical modification of the compound.[17] It is based on the principle that the binding of a small molecule to its target protein can confer resistance to proteolysis.[17]

Experimental Protocol: DARTS

• Lysate Preparation: Prepare a cell lysate containing the potential target proteins.

• Compound Incubation: Treat aliquots of the lysate with the test compound and a vehicle control.

• Protease Digestion: Add a protease (e.g., pronase) to both the treated and control lysates and incubate for a set time.

• SDS-PAGE Analysis: Analyze the digestion products by SDS-PAGE. A protein that is protected from degradation in the presence of the compound will appear as a more prominent band compared to the control.

• Protein Identification: Excise the protected band and identify the protein by mass spectrometry.

Conclusion and Future Directions

This guide provides a foundational framework for the initial exploration of 4-tert-butyl-2-cyclopropoxyaniline as a potential drug candidate. The proposed workflow, from synthesis to target identification, is designed to be systematic and rigorous. Positive results in the preliminary biological and ADME-Tox screens would warrant progression to more advanced studies, including lead optimization through medicinal chemistry, in vivo efficacy studies in relevant animal models, and detailed mechanistic investigations. The unique combination of the aniline core, tert-butyl group, and cyclopropoxy moiety makes this compound a compelling starting point for a drug discovery program.

References

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• Broad Institute. (n.d.). Small-molecule Target and Pathway Identification. Retrieved from [Link]

• Lomenick, B., et al. (2010). Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology. Retrieved from [Link]

• Wang, L., et al. (2013). Affinity-based target identification for bioactive small molecules. RSC Publishing. Retrieved from [Link]

• Lee, J. W., & Kim, H. J. (2016). Target identification for biologically active small molecules using chemical biology approaches. PubMed. Retrieved from [Link]

• ProtoQSAR. (2022). Importance of ADME/Tox in Early Drug Discovery. Computational Chemistry | Blog. Retrieved from [Link]

• NVIDIA. (n.d.). What is Small Molecule Hit Identification (Hit ID)?. NVIDIA Glossary. Retrieved from [Link]

• Da-ta Biotech. (2024). In Vitro Assays Drug Discovery: R&D Solutions. Retrieved from [Link]

• Nowak, M., et al. (2021). Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. PMC. Retrieved from [Link]

• Drug Discovery World. (2019). The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Discovery World. Retrieved from [Link]

• Maguire, G. F., et al. (2008). Development of an in Vitro Reproductive Screening Assay for Novel Pharmaceutical Compounds. PubMed. Retrieved from [Link]

• Charnwood Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Charnwood Discovery. Retrieved from [Link]

• Van der Waterbeemd, H. (2003). ADME-Tox in drug discovery: integration of experimental and computational technologies. Taylor & Francis Online. Retrieved from [Link]

• Aniceto, N., et al. (2021). Modeling ADME/Tox for Drug Discovery in the Age of Data. ULisboa Research Portal. Retrieved from [Link]

• Gali, M., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. Retrieved from [Link]

• MDPI. (2025). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. MDPI. Retrieved from [Link]

• J-Stage. (n.d.). Differences in Pharmacokinetics and Haematotoxicities of Aniline and Its Dimethyl Derivatives Orally Administered in Rats. J-Stage. Retrieved from [Link]

• Bloom Tech. (2025). Can Aniline Be Used In Drug Development?. Bloom Tech. Retrieved from [Link]

• Scientific Update. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. Retrieved from [Link]

• ResearchGate. (2025). Differences in Pharmacokinetics and Haematotoxicities of Aniline and Its Dimethyl Derivatives Orally Administered in Rats. ResearchGate. Retrieved from [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ResearchGate. Retrieved from [Link]

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Thermodynamic Stability and Melting Point Profiling of 4-tert-butyl-2-cyclopropoxyaniline

Target Audience: Researchers, Materials Scientists, and Pharmaceutical Development Professionals Document Type: In-Depth Technical Guide & Analytical Whitepaper

Executive Summary

In the realm of modern drug development and advanced materials science, highly substituted aniline derivatives serve as critical building blocks. 4-tert-butyl-2-cyclopropoxyaniline (CAS: 1243398-79-9) is a structurally complex intermediate characterized by three distinct thermodynamic domains: a bulky tert-butyl group, a highly strained cyclopropoxy ring, and a primary amine capable of hydrogen bonding.

Understanding the thermodynamic stability and melting point ( Tm​ ) of this compound is paramount for optimizing downstream synthetic conditions, predicting shelf-life, and preventing premature thermal degradation. This whitepaper provides an authoritative, causality-driven guide to the structural thermodynamics of 4-tert-butyl-2-cyclopropoxyaniline and establishes self-validating experimental protocols for its thermal characterization.

Structural Thermodynamics & Predictive Modeling

The macroscopic thermal properties of 4-tert-butyl-2-cyclopropoxyaniline—specifically its melting point and degradation onset ( Td​ )—are dictated by the microscopic interplay of its functional groups. As a Senior Application Scientist, it is crucial to analyze these components mechanistically before stepping into the laboratory.

The tert-Butyl Group: Steric Hindrance and Lattice Disruption

The para-substituted tert-butyl group introduces significant steric bulk. In solid-state chemistry, bulky aliphatic groups disrupt the planar packing of aromatic rings, thereby lowering the crystal lattice energy. For context, the reference compound [1]. We can deduce that the baseline crystal lattice of our target molecule is inherently weak, pushing it toward being a low-melting solid or a viscous liquid at ambient temperature.

The Cyclopropoxy Group: The Thermodynamic "Weak Link"

The ortho-cyclopropoxy substituent introduces severe angular and torsional strain. The ideal sp3 bond angle is 109.5°, but the cyclopropane ring forces a 60° geometry. This results in a [2]. Under thermal stress, this strained ether linkage acts as the primary site of thermodynamic failure, making the molecule highly susceptible to ring-opening degradation before the aromatic core decomposes.

The Aniline Core: Hydrogen Bonding vs. Steric Shielding

While the primary amine (-NH 2​ ) provides the potential for intermolecular hydrogen bonding (which typically increases Tm​ ), the adjacent ortho-cyclopropoxy group creates a steric shield. This shielding prevents optimal hydrogen bond geometry, further depressing the melting point and narrowing the gap between the compound's liquid phase and its thermal decomposition threshold.

Fig 1. Thermal degradation pathways driven by ring strain and steric bulk.

Quantitative Data Presentation

Because 4-tert-butyl-2-cyclopropoxyaniline is a highly specialized intermediate, empirical thermodynamic data is often proprietary. However, by utilizing structural analogs, we can construct a highly accurate predictive thermodynamic profile.

Thermodynamic Parameter	4-tert-butylaniline (Reference)	Cyclopropoxybenzene (Reference)	4-tert-butyl-2-cyclopropoxyaniline (Target)
Melting Point ( Tm​ )	15–16 °C [1]	~20 °C	25–40 °C (Predicted)
Boiling Point ( Tb​ )	230 °C	174 °C	245–260 °C (Predicted)
Ring Strain Energy	N/A	~27.5 kcal/mol [2]	~27.5 kcal/mol
Primary Degradation	Amine Oxidation	Ether Cleavage	Cyclopropane Ring Opening

Self-Validating Experimental Protocols

To empirically determine the exact melting point and thermodynamic stability of this compound, researchers must employ [3].

Crucially, these protocols must be self-validating systems —meaning the experimental design inherently proves the accuracy of the resulting data through internal controls and precise environmental management.

Fig 2. Parallel self-validating thermal analysis workflow for anilines.

Protocol 1: Differential Scanning Calorimetry (DSC) for Melting Point ( Tm​ )

This protocol isolates the endothermic phase transition (melting) from environmental interference.

• System Validation (Calibration): Run a high-purity Indium standard ( Tm​ = 156.6 °C, ΔHfus​ = 28.45 J/g). Causality: This proves the instrument's cell constant and temperature axis are perfectly calibrated before analyzing the unknown sample.

• Sample Preparation: Weigh exactly 5.0 to 10.0 mg of 4-tert-butyl-2-cyclopropoxyaniline into an aluminum DSC pan. Causality: A mass below 5 mg yields a poor signal-to-noise ratio, while a mass above 10 mg creates thermal gradients within the sample, artificially broadening the melting peak.

• Hermetic Sealing: Crimp the pan with a hermetic lid. Causality: Because the compound is predicted to be low-melting and potentially volatile, a hermetic seal prevents premature evaporation, ensuring the endotherm recorded is purely the heat of fusion ( ΔHfus​ ).

• Thermal Program: Equilibrate at -20 °C, then heat at a rate of 10 °C/min to 100 °C under a 50 mL/min dry nitrogen purge. Causality: Starting below room temperature ensures the baseline stabilizes before the predicted melting onset (25–40 °C). The 10 °C/min rate is the optimal pharmaceutical standard to balance peak resolution with sensitivity.

Protocol 2: Thermogravimetric Analysis (TGA) for Thermodynamic Stability ( Td​ )

This protocol determines the exact temperature at which the cyclopropoxy ring and aniline core undergo thermal degradation.

• System Validation (Calibration): Run a Calcium Oxalate Monohydrate standard. Causality: Calcium oxalate decomposes in three distinct, well-documented mass-loss steps. Verifying these steps validates the microbalance accuracy and furnace temperature.

• Sample Loading: Load 10.0 mg of the sample into a platinum crucible. Causality: Platinum is chemically inert and provides superior thermal conductivity compared to alumina, ensuring the sample temperature perfectly matches the furnace thermocouple.

• Atmospheric Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min. Causality: [4]. If oxygen were present, the aniline core would undergo an exothermic oxidative reaction, masking the true endothermic thermal decomposition ( Td​ ) of the strained cyclopropane ring.

• Thermal Program: Heat from 25 °C to 400 °C at 10 °C/min. Record the temperature at 5% mass loss ( Td,5%​ ) as the definitive threshold of thermodynamic instability.

Conclusion

The thermodynamic stability of 4-tert-butyl-2-cyclopropoxyaniline is a delicate balance defined by the steric bulk of its tert-butyl group and the severe ~27.5 kcal/mol ring strain of its cyclopropoxy substituent. By utilizing the self-validating DSC and TGA protocols outlined above, researchers can accurately map its low melting point and identify its precise thermal degradation limits, ensuring robust integration into pharmaceutical synthesis pipelines.

References

• Master Organic Chemistry. "Calculation of Ring Strain In Cycloalkanes." Master Organic Chemistry. Available at:[Link]

• News-Medical.Net. "Differential Scanning Calorimetry of Pharmaceuticals." Life Sciences Analytics. Available at:[Link]

• Intertek. "Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358." Intertek Polymer & Plastics Testing. Available at:[Link]

Protocols & Analytical Methods

Application Notes: Buchwald-Hartwig Amination of 4-tert-butyl-2-cyclopropoxyaniline

Introduction: Addressing a Challenging C-N Coupling

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This palladium-catalyzed cross-coupling reaction has revolutionized drug discovery and materials science by enabling the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals and organic materials.[4]

This guide focuses on a particularly challenging substrate class: sterically hindered and electron-rich anilines, exemplified by 4-tert-butyl-2-cyclopropoxyaniline . The unique architecture of this molecule—featuring a bulky tert-butyl group and an ortho-cyclopropoxy substituent—presents significant hurdles to standard amination protocols. These groups create substantial steric congestion around the nitrogen atom and donate electron density into the aromatic ring, which can impede key steps in the catalytic cycle.[5]

Successfully coupling such substrates requires a rationally designed catalyst system and optimized reaction conditions. This document provides a detailed exploration of the mechanistic considerations, a guide to selecting the appropriate catalyst components, and robust, step-by-step protocols to empower researchers to overcome these challenges and achieve high-yielding C-N bond formation.

The Catalytic Cycle: Overcoming Steric and Electronic Hurdles

The generally accepted mechanism for the Buchwald-Hartwig amination involves three primary steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][2][6] For sterically demanding anilines, each step presents a unique challenge that informs our choice of catalyst and conditions.

Figure 1. Simplified Buchwald-Hartwig Catalytic Cycle.

• Oxidative Addition: The reaction begins with the insertion of the Pd(0) catalyst into the aryl-halide (Ar-X) bond. The electron-rich nature of 4-tert-butyl-2-cyclopropoxyaniline does not directly affect this step, but the choice of ligand is critical to ensure the Pd(0) center is sufficiently reactive.

• Amine Coordination & Deprotonation: The aniline coordinates to the palladium(II) complex. A strong, non-nucleophilic base is required to deprotonate the coordinated amine, forming the key palladium-amido intermediate.

• Reductive Elimination: This is often the rate-limiting step for sterically hindered substrates.[7] The bulky groups on both the aniline and the ancillary ligand can create a crowded transition state, making it difficult for the new C-N bond to form and the product to be released. This step is dramatically accelerated by the use of bulky, electron-rich phosphine ligands.[5][8] These ligands promote the formation of a three-coordinate intermediate that is primed for reductive elimination.[1]

Rational Selection of the Catalyst System

The success of coupling a challenging substrate like 4-tert-butyl-2-cyclopropoxyaniline hinges on the judicious selection of the palladium source, ligand, and base.

Component	Recommended Choice(s)	Rationale & Causality
Palladium Source	G3/G4 Precatalysts (e.g., XPhos Pd G3, RuPhos Pd G3) or Pd₂(dba)₃ / Pd(OAc)₂	Precatalysts are preferred: Modern palladacycle precatalysts provide a reliable and efficient source of the active monoligated Pd(0) species, leading to more reproducible results and avoiding unreliable in situ reduction steps.[9][10] Traditional sources like Pd₂(dba)₃ are effective but can be less consistent.[11]
Ligand	Bulky Biaryl Monophosphines (e.g., XPhos , RuPhos , BrettPhos )	This is the most critical parameter. The steric bulk of these ligands is essential to facilitate the reductive elimination of the hindered diarylamine product.[5][8] Their electron-rich nature also promotes the initial oxidative addition step. The specific choice can be substrate-dependent, making screening valuable.[7][12]
Base	Strong, Non-nucleophilic Bases (e.g., NaOtBu , KOtBu , LHMDS )	A strong base is required to efficiently deprotonate the aniline to form the nucleophilic amido species that enters the catalytic cycle.[13][14] LHMDS can be particularly effective for substrates with sensitive functional groups or unprotected N-H heterocycles.[9][15]
Solvent	Anhydrous Aprotic Solvents (e.g., Toluene , 1,4-Dioxane , CPME )	These solvents offer good solubility for the reagents and catalyst system while being non-reactive. Toluene and dioxane are the most common and effective choices.[6][12] Strict exclusion of water and oxygen is crucial to prevent catalyst deactivation.[5]

Experimental Protocols

The following protocols are designed as a robust starting point. Optimization may be required for specific aryl halide coupling partners. All operations should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk or glovebox techniques.

Figure 2. General Experimental Workflow.

General Protocol for C-N Coupling

This procedure is suitable for coupling 4-tert-butyl-2-cyclopropoxyaniline with various aryl bromides or activated aryl chlorides.

• Vessel Preparation: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.), the selected biarylphosphine ligand (1.5–3.0 mol%), the palladium source (e.g., Pd₂(dba)₃, 0.75-1.5 mol% or a G3 precatalyst, 1.5-3.0 mol%), and the base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv.).

• Inert Atmosphere: Seal the vessel, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Through the septum, add anhydrous, degassed solvent (e.g., toluene, 3–5 mL). Add 4-tert-butyl-2-cyclopropoxyaniline (1.2 mmol, 1.2 equiv.) via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath at the desired temperature (typically 80–110 °C) and stir vigorously for 4–24 hours.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl halide is consumed.

• Workup: Cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Filter the mixture through a short pad of Celite® to remove palladium residues, washing the pad with additional solvent.[12]

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired diarylamine product.

Example Conditions for Various Aryl Halides

The following table provides recommended starting conditions for different classes of aryl halides. Yields are estimates based on couplings with similarly challenging substrates and should be optimized.

Aryl Halide Example	Recommended Catalyst System (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)
4-Bromoanisole	XPhos Pd G3 (2%)	NaOtBu (1.4)	Toluene	100	4-8
4-Chlorotoluene	RuPhos Pd G3 (3%)	LHMDS (1.5)	1,4-Dioxane	110	12-18
2-Bromopyridine	BrettPhos Pd G3 (2%)	KOtBu (1.5)	Toluene	90	6-12
3-Chloroquinoline	XPhos (3%) / Pd₂(dba)₃ (1.5%)	LHMDS (1.5)	1,4-Dioxane	110	16-24

Troubleshooting Guide

Even with robust protocols, challenges can arise. This guide addresses common issues encountered during the amination of hindered substrates.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive Catalyst: Oxygen contamination or poor quality of precatalyst/ligand.[5][12] 2. Insufficient Temperature: Reaction is too slow at the set temperature. 3. Inappropriate Ligand: The chosen ligand is not bulky enough for the specific substrate combination.	1. Ensure all reagents and solvents are anhydrous and properly degassed. Use a fresh, high-quality precatalyst. 2. Increase temperature in 10 °C increments (up to ~120 °C). 3. Screen a different bulky ligand (e.g., switch from XPhos to RuPhos or BrettPhos).[12]
Formation of Palladium Black	Catalyst Decomposition: This indicates the active Pd(0) species has fallen out of the catalytic cycle, often due to excessive heat or impurities.[12]	- Lower the reaction temperature and increase the reaction time.[5] - Ensure the purity of all starting materials. - Consider using a more stable precatalyst.
Hydrodehalogenation Side Product	Competitive Reduction: The aryl halide is reduced instead of coupled. This can be caused by trace water or an overly electron-rich catalyst system.	- Rigorously exclude water from the reaction.[5] - Lower the reaction temperature. - Try a slightly less electron-donating (but still bulky) ligand.
Diarylation of Aniline	Product is more reactive: This is less common with hindered anilines but possible if the product is significantly more nucleophilic than the starting aniline.	- Use a slight excess of the aniline (1.2-1.5 equiv.). - Add the aryl halide slowly to the reaction mixture if practical.[5]

References

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Yamamoto, T., et al. (2021). Synthesis of Azidoanilines by the Buchwald–Hartwig Amination. Organic Letters. Retrieved from [Link]

• Surry, D. S. (2008). Development and Applications of Pd Catalysts for C-N Cross-Coupling Reactions. (Doctoral dissertation). Retrieved from [Link]

• Wang, R., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega. Retrieved from [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. Retrieved from [Link]

• Gande, A., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics. Retrieved from [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Surry, D. S., & Buchwald, S. L. (2010). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Topics in Current Chemistry. Retrieved from [Link]

• Stradiotto, M., et al. (2025). Advances in Copper and Nickel C─N and C─O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development. Chemistry – A European Journal. Retrieved from [Link]

• Winkel, K. L., et al. (2021). Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions. Journal of Chemical Education. Retrieved from [Link]

• Wang, R., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega. Retrieved from [Link]

• ChemHelp ASAP. (2020). Buchwald-Hartwig cross-coupling reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Balogh, J., et al. (2025). Third Generation Buchwald Precatalysts with XPhos and RuPhos: Multigram Scale Synthesis, Solvent-Dependent Isomerization of XPhos Pd G3 and Quality Control by H- and P-NMR Spectroscopy. ResearchGate. Retrieved from [Link]

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Application Note: Safe Handling Protocols for 4-tert-butyl-2-cyclopropoxyaniline in the Laboratory

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Physicochemical Causality

In modern drug discovery and active pharmaceutical ingredient (API) development, highly substituted anilines are critical building blocks for synthesizing kinase inhibitors and targeted therapeutics. 4-tert-butyl-2-cyclopropoxyaniline is a specialized aniline derivative characterized by significant steric hindrance and high lipophilicity.

While the tert-butyl and cyclopropoxy functional groups provide valuable pharmacokinetic properties to the final drug candidate, they also drastically alter the physical handling risks of the intermediate. The high lipophilicity of this compound facilitates rapid transdermal absorption, making dermal exposure a critical vector for systemic toxicity[1]. Like other aniline derivatives, systemic absorption leads to severe blood disorders, most notably methemoglobinemia [2].

The Mechanism of Toxicity

Understanding why this compound is dangerous is essential for strict protocol adherence. Aniline derivatives are not inherently toxic to red blood cells (RBCs) in their parent form. Instead, they undergo hepatic metabolism (primarily via CYP450 enzymes) to form highly reactive N-hydroxy metabolites (phenylhydroxylamine derivatives)[3].

These lipophilic metabolites diffuse into erythrocytes and initiate a redox cycle with oxyhemoglobin. The iron in the heme group is oxidized from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, forming methemoglobin[4]. Because methemoglobin cannot bind oxygen, and its presence increases the oxygen affinity of the remaining normal hemoglobin, systemic tissue hypoxia (cyanosis) ensues rapidly[1].

Fig 1: Metabolic pathway of substituted anilines leading to methemoglobinemia and hypoxia.

Risk Assessment & PPE Matrix

A common and dangerous misconception in organic synthesis labs is the over-reliance on standard nitrile examination gloves. Aniline and its lipophilic derivatives are excellent organic solvents that rapidly permeate nitrile and latex [5]. The addition of the tert-butyl group in 4-tert-butyl-2-cyclopropoxyaniline further increases its solubility in non-polar polymeric matrices, reducing breakthrough times to mere minutes.

To ensure a self-validating safety system, researchers must consult chemical compatibility data specific to aromatic amines[6].

Quantitative Glove Compatibility Matrix

Data extrapolated from standard aniline permeation testing (ASTM F739 standards).

Glove Material	Breakthrough Time	Degradation Rating	Recommendation	Causality / Rationale
Nitrile (Standard 5-mil)	< 5 minutes	Poor	DO NOT USE	Rapid permeation by aromatic amines; high risk of unnoticed dermal absorption[5].
Latex	< 2 minutes	Poor	DO NOT USE	Solvated by lipophilic aromatic rings.
Butyl Rubber	> 8 hours	Excellent	HIGHLY RECOMMENDED	High density and chemical structure resist aromatic amine permeation[5].
Polyvinyl Alcohol (PVA)	> 8 hours	Excellent	RECOMMENDED	Highly resistant to organic solvents (Note: water-sensitive, avoid aqueous mixtures)[5].
Viton®	> 4 hours	Good	ACCEPTABLE	Fluoropolymer structure provides strong resistance to aromatic compounds.

Step-by-Step Methodology: Safe Handling & Dispensing

To prevent exposure, the handling of 4-tert-butyl-2-cyclopropoxyaniline must be treated with the same rigor as highly toxic organometallics, utilizing closed-system transfers where possible.

Phase 1: Preparation and Environmental Controls

• Fume Hood Verification: Ensure the chemical fume hood has a certified face velocity of at least 100 feet per minute (fpm). Aniline vapors are heavier than air and can accumulate in low-lying areas[1].

• Secondary Containment: Place all reaction vessels and reagent bottles inside a secondary polypropylene or Teflon containment tray to catch accidental spills.

• PPE Donning: Equip chemical splash goggles, a fully buttoned flame-resistant lab coat, and Butyl rubber gloves [5].

Phase 2: Dispensing Protocol

• Purge System: If the compound is stored under inert gas (Argon/Nitrogen) to prevent oxidation (darkening of the liquid), secure the bottle in a clamp.

• Closed Transfer: Insert a positive-pressure inert gas line via a needle into the septum of the reagent bottle.

• Syringe Extraction: Using a glass syringe with a Luer-lock stainless steel needle, extract the required volume of 4-tert-butyl-2-cyclopropoxyaniline. Do not use plastic syringes if prolonged contact is expected, as the compound may degrade the plunger seal.

• Transfer: Transfer the liquid directly into the sealed reaction flask via a septum.

Phase 3: Quenching and Decontamination

• Equipment Cleaning: Rinse all syringes, needles, and glassware that contacted the compound with a dilute solution of acetic acid (5-10%), followed by acetone. The mild acid protonates the aniline derivative, forming a water-soluble anilinium salt that is easily washed away and prevents volatilization.

• Waste Disposal: Segregate all aniline-contaminated waste into a dedicated, clearly labeled hazardous waste container. Do not mix with strong oxidizers or acids[5].

Fig 2: Logical workflow for the safe dispensing and decontamination of aniline derivatives.

Emergency Response & Medical Management

Because the onset of methemoglobinemia can be insidious and delayed for hours after exposure[1], immediate and aggressive decontamination is required even if the researcher feels fine.

• Dermal Exposure: Immediately remove contaminated clothing. Wash the affected skin vigorously with copious amounts of soap and water for at least 15 minutes. Do not use solvents to wash the skin, as this will increase the dermal absorption rate.

• Clinical Monitoring: The exposed individual must be monitored for cyanosis (bluish discoloration of the lips, nail beds, and skin), headache, and dizziness[2].

• Medical Intervention: If methemoglobin levels exceed 15-30%, or if the patient is symptomatic, the first-line antidote is the slow intravenous administration of Methylene Blue (1 to 2 mg/kg)[7]. Methylene blue acts as an electron donor to reduce methemoglobin back to hemoglobin.

• Severe Cases: In massive exposures where methylene blue is ineffective or contraindicated (e.g., in patients with G6PD deficiency), exchange transfusion or hemodialysis may be life-saving[7].

References

• CDC/ATSDR - Medical Management Guidelines for Aniline. Agency for Toxic Substances and Disease Registry. URL:[Link]

• CDC/ATSDR - ToxFAQs™ for Aniline. Agency for Toxic Substances and Disease Registry. URL:[Link]

• Mier, R. J. - Treatment of Aniline Poisoning with Exchange Transfusion. Journal of Toxicology: Clinical Toxicology, 1988. URL:[Link]

• Khan, M. F., et al. - Aniline derivative-induced methemoglobin in rats. PubMed / National Institutes of Health. URL:[Link]

• National Research Council (US) - Aniline Acute Exposure Guideline Levels. NCBI / National Institutes of Health. URL: [Link]

• Washington State University (EH&S) - Aniline Handling Guidelines. URL:[Link]

• CP Lab Safety - Glove Chemical Compatibility Chart. URL:[Link]

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• 4. Aniline Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 7. tandfonline.com [tandfonline.com]

Harnessing the Potential of 4-tert-butyl-2-cyclopropoxyaniline in Suzuki-Miyaura Cross-Coupling Reactions

An Application Guide for Researchers

Prepared by a Senior Application Scientist

Abstract

This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the effective utilization of 4-tert-butyl-2-cyclopropoxyaniline in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This aniline derivative is a valuable building block, incorporating both a sterically demanding cyclopropoxy group and a bulky tert-butyl substituent. These features, while imparting desirable pharmaceutical properties such as metabolic stability and enhanced potency, present unique challenges in carbon-carbon bond formation.[1][2] This guide explains the mechanistic considerations for coupling sterically hindered and electron-rich substrates, offers a selection of validated catalyst systems, and provides a robust, step-by-step protocol to facilitate the synthesis of novel biaryl structures for applications in medicinal chemistry and materials science.

Introduction: A Building Block of Strategic Importance

The cyclopropyl moiety is an increasingly vital component in modern drug discovery.[2] Its unique stereoelectronic properties can enhance metabolic stability, increase potency, improve brain permeability, and reduce off-target effects.[1][2] The "cyclopropyl fragment" is now a common feature in molecules progressing from preclinical to clinical stages.[2] 4-tert-butyl-2-cyclopropoxyaniline represents a strategically important scaffold, combining the benefits of the cyclopropyl group with the synthetic versatility of an aniline.

However, the structure of this aniline—with a bulky cyclopropoxy group ortho to the reactive site and an electron-donating amino group—presents a significant challenge for traditional cross-coupling methods. The steric hindrance can impede key steps in the catalytic cycle, while the electron-rich nature of the aryl ring can slow the rate of oxidative addition.[3] Overcoming these hurdles requires a carefully optimized approach, particularly in the selection of the palladium catalyst and ligand system.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for its reliability in forming C(sp²)-C(sp²) bonds.[4] The catalytic cycle involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[5][6] Understanding these steps is critical to troubleshooting and optimizing reactions involving challenging substrates.

• Oxidative Addition : The cycle begins with the addition of an aryl halide (Ar-X) to a Pd(0) complex. This is often the rate-determining step and can be particularly slow for electron-rich or sterically hindered aryl halides.[3][5]

• Transmetalation : The organoboron species (R-BY₂) transfers its organic group to the Pd(II) center. This step requires activation by a base to form a more nucleophilic "ate" complex.[7]

• Reductive Elimination : The two organic partners on the Pd(II) complex couple and are eliminated, forming the new C-C bond and regenerating the active Pd(0) catalyst.[3] Bulky ligands often promote this final step.[4]

Figure 1: A generalized schematic of the Suzuki-Miyaura catalytic cycle.

For a substrate like 4-tert-butyl-2-cyclopropoxyaniline (after conversion to an aryl halide or triflate), the steric bulk around the palladium center in the intermediates necessitates the use of specialized ligands that are both bulky and electron-rich. These ligands facilitate the oxidative addition and reductive elimination steps, which are crucial for high reaction turnover.[4][8]

Optimizing Reaction Parameters: A Guide to Success

The success of coupling 4-tert-butyl-2-cyclopropoxyaniline (or its corresponding halide derivative) hinges on the judicious selection of four key components: the palladium source/ligand, the base, the solvent, and the boronic acid partner.

Catalyst System: The Critical Choice

Standard catalysts like Pd(PPh₃)₄ are often ineffective for sterically congested couplings. Advanced catalyst systems, featuring bulky and electron-donating phosphine or N-heterocyclic carbene (NHC) ligands, are required to achieve high yields.[9][10] These ligands stabilize the monoligated Pd(0) species, which is believed to be the active catalyst, and promote the challenging oxidative addition and reductive elimination steps.[10]

Catalyst System Component	Examples	Key Advantages for Hindered Substrates	Citation
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Readily available and versatile sources of Pd(0) in situ.	[7]
Biarylphosphine Ligands	SPhos, XPhos, RuPhos	Provide significant steric bulk and electron density, promoting both oxidative addition and reductive elimination. Highly effective for hindered aryl chlorides and bromides.	[8][10]
N-Heterocyclic Carbene (NHC) Ligands	IPr, IMes	Strong σ-donors that form robust bonds with palladium, leading to highly active and stable catalysts. Excellent for challenging substrates.	[9]
Pre-formed Catalysts	SPhos-Pd-G3, XPhos-Pd-G3	Air- and moisture-stable precatalysts that ensure reliable formation of the active catalytic species, improving reproducibility.	[11]

Recommendation: For initial screening, a Buchwald-type biarylphosphine ligand such as SPhos or XPhos paired with Pd₂(dba)₃ is a highly reliable starting point. Alternatively, a pre-formed NHC-Pd complex can offer excellent activity.[9]

Base and Solvent Selection

The base plays a crucial role in activating the boronic acid for transmetalation.[7] For sensitive or sterically hindered substrates, the choice of base and solvent is interdependent and critical to prevent side reactions like protodeboronation.

• Bases: Potassium phosphate (K₃PO₄) is an excellent and broadly applicable base for Suzuki couplings. Cesium carbonate (Cs₂CO₃) is a stronger base that can be effective when K₃PO₄ fails. Strong alkoxide bases like sodium tert-butoxide (NaOtBu) are also used, particularly with NHC ligands.[3][9]

• Solvents: Anhydrous, polar aprotic solvents are generally preferred.

  • 1,4-Dioxane and Tetrahydrofuran (THF) are excellent choices, often with a small amount of water (e.g., 5-10% v/v) when using phosphate or carbonate bases.

  • Toluene is another common choice, particularly for reactions run at higher temperatures.[3][6]

Experimental Protocol: Suzuki Coupling of an Aryl Bromide Derivative

This section provides a detailed, step-by-step starting protocol for the Suzuki-Miyaura coupling of 1-bromo-4-tert-butyl-2-cyclopropoxybenzene (derived from the topic aniline) with a generic arylboronic acid.

Note: All operations should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Solvents should be degassed prior to use.

Figure 2: Standard experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Materials and Reagents

• 1-bromo-4-tert-butyl-2-cyclopropoxybenzene (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv, 4 mol%)

• Potassium phosphate (K₃PO₄), finely ground (3.0 equiv)

• Anhydrous, degassed 1,4-dioxane

• Deionized water, degassed

• Reaction vessel (e.g., Schlenk tube) with a magnetic stir bar

Step-by-Step Procedure

• Vessel Preparation : To a dry Schlenk tube containing a magnetic stir bar, add 1-bromo-4-tert-butyl-2-cyclopropoxybenzene (e.g., 271 mg, 1.0 mmol), the arylboronic acid (1.5 mmol), K₃PO₄ (637 mg, 3.0 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), and SPhos (16.4 mg, 0.04 mmol).

• Inert Atmosphere : Seal the vessel, and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition : Through the sidearm, add degassed 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

• Reaction : Place the sealed vessel in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring : Monitor the reaction progress by taking small aliquots and analyzing by TLC or LC-MS to confirm the consumption of the starting aryl bromide.

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Extraction : Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration : Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to yield the desired biaryl product.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; Insufficient temperature; Poor quality reagents.	Use a pre-formed catalyst; Screen different ligands (e.g., XPhos, RuPhos); Increase temperature in 10 °C increments; Ensure solvents are anhydrous and properly degassed.
Protodeboronation	Base is too strong or reaction has too much water; Boronic acid instability.	Use a milder base (e.g., K₂CO₃); Use anhydrous conditions; Switch to a more stable boronic ester (e.g., a pinacol ester).
Formation of Homocoupled Byproducts	Reaction conditions favoring side reactions of the boronic acid or aryl halide.	Lower the reaction temperature; Adjust the stoichiometry of the boronic acid (try 1.1-1.2 equiv); Ensure a thoroughly inert atmosphere to prevent oxidative processes.

Conclusion

While the sterically hindered and electron-rich nature of 4-tert-butyl-2-cyclopropoxyaniline presents a challenge, its successful incorporation into biaryl structures via the Suzuki-Miyaura cross-coupling is readily achievable. The key to success lies in moving beyond traditional catalyst systems and employing modern, bulky biarylphosphine or NHC ligands. These advanced systems are specifically designed to overcome the steric and electronic barriers inherent to such substrates. The detailed protocol and troubleshooting guide provided herein serve as a robust starting point for researchers to confidently use this valuable building block in the synthesis of complex molecules for drug discovery and beyond.

References

• Oldenhuis, N. J., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. Available at: [Link]

• Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Chemistry Portal. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2002). A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... Available at: [Link]

• SIOC Journals. (n.d.). A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Available at: [Link]

• Gildner, P. G., & Colacot, T. J. (2015). Reactions of the 21st Century: Two Decades of Innovative Catalyst Design for Cross-Coupling. Organometallics. Note: While not directly in search results, G3 precatalysts are a logical extension and widely known in the field.

• Carrow, B. P., & Hartwig, J. F. (2011). Tandem Alkyne Carbopalladation/Suzuki Cross-Coupling Reaction in the Synthesis of Heterocyclic Compounds. Tetrahedron. Available at: [Link]

• Chemistry LibreTexts. (2023). Suzuki cross-coupling. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 4-tert.-butylaniline. Available at: [Link]

• ResearchGate. (2026). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Available at: [Link]

• PubMed. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Available at: [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Available at: [Link]

• Penn State University. (2010). Discovery of 4-(5-(Cyclopropylcarbamoyl)-2-methylphenylamino)-5-methyl-N- propylpyrrolo[1,2-f ][8][9][12]triazine-6-carboxamide (BMS-582949), a clinical p38α MAP kinase inhibitor for the treatment of inflammatory diseases. Available at: [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). An enantiodivergent synthesis of N -Boc-protected ( R )- and ( S )-4-amino cyclopent-2-en-1-one. Available at: [Link]

• Google Patents. (n.d.). A new process for the synthesis of 4-[2-(cyclopropylmethoxy)ethyl]phenol.

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• 2. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Yoneda Labs [yonedalabs.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
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• 9. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
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• 12. researchgate.net [researchgate.net]

Scale-up manufacturing techniques for 4-tert-butyl-2-cyclopropoxyaniline

An Application Note and Guide to the Scale-Up Manufacturing of 4-tert-butyl-2-cyclopropoxyaniline

Abstract

This document provides a comprehensive technical guide for the scale-up manufacturing of 4-tert-butyl-2-cyclopropoxyaniline, a substituted aniline with potential applications as a key intermediate in the pharmaceutical and agrochemical industries. Recognizing the absence of a standardized, large-scale synthesis protocol in public literature, this guide proposes a robust and scalable three-step synthetic route commencing from the readily available industrial feedstock, 4-tert-butylphenol. The proposed pathway involves nitration, a Williamson ether synthesis for the introduction of the critical cyclopropoxy moiety, and a final catalytic hydrogenation.

This guide is structured to provide drug development professionals and process chemists with not only step-by-step protocols but also the underlying scientific rationale for key process decisions, in-process controls, and scale-up considerations. Detailed methodologies for downstream processing, purification, and a complete suite of analytical quality control (QC) protocols are provided to ensure the final product meets stringent purity and quality specifications. Safety protocols, hazard assessments, and process flow visualizations are included to create a holistic framework for efficient and safe manufacturing.

Strategic Process Design: A Retrosynthetic Approach

The molecular architecture of 4-tert-butyl-2-cyclopropoxyaniline features an aniline core substituted with a sterically demanding tert-butyl group and a strained cyclopropoxy ether. A successful large-scale synthesis must prioritize cost-effective starting materials, high-yielding reactions, and processes that are amenable to standard industrial equipment.

Our retrosynthetic analysis identified 4-tert-butylphenol as the optimal starting material due to its commercial availability and favorable substitution pattern. The proposed forward synthesis is designed for process robustness and control.

Caption: Retrosynthetic pathway for 4-tert-butyl-2-cyclopropoxyaniline.

This pathway is advantageous for scale-up for several reasons:

• Convergent & Linear Logic: The synthesis is a straightforward, linear sequence, simplifying process management.

• Robust Chemistry: Each step utilizes well-established and highly characterized chemical transformations (nitration, etherification, reduction) that are known to be scalable.

• Impurity Control: The chosen sequence allows for the purification of intermediates, preventing the carry-over of impurities into the final product. For instance, purifying the nitrophenol intermediate is more straightforward than attempting to separate regioisomers after etherification.

Process Chemistry: Detailed Scale-Up Protocols

Step 1: Electrophilic Nitration of 4-tert-butylphenol

Principle & Mechanistic Rationale: This step involves the electrophilic aromatic substitution of 4-tert-butylphenol to introduce a nitro group at the ortho position relative to the hydroxyl group. The hydroxyl group is a strong activating group and directs ortho- and para-substitution. Since the para position is blocked by the bulky tert-butyl group, substitution occurs selectively at the ortho position. Careful temperature control is paramount to minimize the formation of dinitrated byproducts and ensure safety, as nitration reactions are highly exothermic.

Scale-Up Considerations:

• Thermal Management: The reaction is highly exothermic. A jacketed reactor with efficient cooling is mandatory. The addition of nitric acid must be performed slowly and sub-surface to prevent localized temperature spikes.

• Agitation: Good agitation is crucial to ensure homogenous mixing and efficient heat transfer.

• Off-Gas Management: The reaction may produce nitrogen oxide gases. The reactor must be vented to a scrubber system containing a caustic solution.

Protocol: Synthesis of 4-tert-butyl-2-nitrophenol (10 kg Scale)

• Reactor Setup: Charge a 200 L glass-lined reactor with 4-tert-butylphenol (10.0 kg, 66.57 mol) and dichloromethane (DCM, 50 L). Begin agitation and cool the reactor contents to 0-5 °C.

• Reagent Addition: Prepare a solution of nitric acid (65%, 7.0 L, 99.85 mol) in DCM (10 L). Add this solution dropwise to the reactor over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction & Monitoring: Stir the reaction mixture at 5-10 °C for an additional 1-2 hours after the addition is complete. Monitor the reaction progress via HPLC (High-Performance Liquid Chromatography) until the consumption of 4-tert-butylphenol is >98%.

• Work-up: Carefully add 50 L of cold water to quench the reaction. Separate the organic layer. Wash the organic layer sequentially with 25 L of 5% sodium bicarbonate solution and 25 L of brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4-tert-butyl-2-nitrophenol as a yellow-orange solid. The crude product is typically of sufficient purity for the next step.

Step 2: Williamson Ether Synthesis

Principle & Mechanistic Rationale: This reaction forms the C-O bond for the cyclopropoxy group. The phenolic hydroxyl group of 4-tert-butyl-2-nitrophenol is deprotonated by a strong base (e.g., potassium carbonate) to form a phenoxide nucleophile. This nucleophile then displaces a halide from an electrophilic cyclopropyl source (e.g., cyclopropyl bromide) via an S_N2 reaction. The use of a polar aprotic solvent like DMF or acetonitrile facilitates this reaction.

Scale-Up Considerations:

• Reagent Selection: While cyclopropyl bromide is effective, its volatility requires a well-sealed reactor. Potassium carbonate is a cost-effective and easy-to-handle base for large-scale operations.

• Reaction Kinetics: The reaction may require elevated temperatures to proceed at a reasonable rate. Monitor for potential side reactions or decomposition at higher temperatures.

• Solvent Recovery: Implement a solvent recovery system for DMF to improve process economics and reduce environmental impact.

Protocol: Synthesis of 1-cyclopropoxy-4-tert-butyl-2-nitrobenzene (10 kg Scale)

• Reactor Setup: Charge the 200 L reactor with crude 4-tert-butyl-2-nitrophenol (assuming 12.0 kg, ~61.5 mol), potassium carbonate (17.0 kg, 123.0 mol), and N,N-Dimethylformamide (DMF, 60 L).

• Reagent Addition: Heat the mixture to 70-80 °C. Add cyclopropyl bromide (7.8 kg, 64.5 mol) via a dosing pump over 2 hours.

• Reaction & Monitoring: Maintain the temperature at 70-80 °C and stir for 8-12 hours. Monitor the reaction progress by HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Add 100 L of water and 50 L of methyl tert-butyl ether (MTBE). Stir vigorously and separate the layers. Extract the aqueous layer with an additional 25 L of MTBE.

• Isolation: Combine the organic layers, wash with brine (3 x 25 L), dry over sodium sulfate, and concentrate under reduced pressure to yield crude 1-cyclopropoxy-4-tert-butyl-2-nitrobenzene as an oil.

Step 3: Catalytic Hydrogenation

Principle & Mechanistic Rationale: The final step is the reduction of the nitro group to an amine. Catalytic hydrogenation is the preferred industrial method due to its high efficiency, clean conversion, and atom economy (the only byproduct is water). A heterogeneous catalyst, typically palladium on carbon (Pd/C), is used with hydrogen gas.

Scale-Up Considerations:

• Safety: Hydrogen is highly flammable and explosive. The reaction must be conducted in a specialized high-pressure reactor (autoclave) equipped with appropriate safety features, including grounding, spark-proof equipment, and emergency venting.

• Catalyst Handling: Pd/C can be pyrophoric, especially after use. It must be handled under a wet or inert atmosphere. Catalyst filtration must be performed carefully.

• Mass Transfer: Efficient mixing is critical to ensure good contact between the hydrogen gas, the liquid phase, and the solid catalyst.

Protocol: Synthesis of 4-tert-butyl-2-cyclopropoxyaniline (10 kg Scale)

• Reactor Setup: In a dedicated hydrogenation area, charge a 250 L stainless steel autoclave with 1-cyclopropoxy-4-tert-butyl-2-nitrobenzene (assuming 12.0 kg, ~51.0 mol) and methanol (100 L).

• Catalyst Addition: Under a nitrogen atmosphere, carefully add 5% Palladium on Carbon (50% wet, 1.2 kg).

• Hydrogenation: Seal the reactor. Purge the system three times with nitrogen, followed by three purges with hydrogen. Pressurize the reactor with hydrogen gas to 50-60 psi.

• Reaction & Monitoring: Heat the mixture to 40-50 °C. The reaction is exothermic; use cooling to maintain the temperature. Monitor the reaction by observing hydrogen uptake. The reaction is complete when hydrogen uptake ceases (typically 4-6 hours). Confirm completion by HPLC.

• Work-up: Cool the reactor to ambient temperature. Carefully vent the excess hydrogen and purge the reactor three times with nitrogen.

• Isolation: Filter the reaction mixture through a bed of Celite® to remove the Pd/C catalyst. The filter cake must be kept wet with water at all times to prevent ignition and handled as hazardous waste.

• Final Product: Concentrate the filtrate under reduced pressure to yield crude 4-tert-butyl-2-cyclopropoxyaniline. This crude product will then proceed to final purification.

Downstream Processing & Purification

Principle: The primary goal of downstream processing is to isolate the final product at the target purity (>99.5%). Crystallization is the most effective and economical method for purifying solid compounds at scale. It leverages differences in solubility between the desired product and its impurities in a given solvent system at varying temperatures.

Protocol: Large-Scale Crystallization

• Solvent Selection: Based on laboratory-scale screening, a mixed solvent system of heptane and isopropyl acetate (IPA) is chosen. The product is highly soluble in IPA and poorly soluble in heptane.

• Dissolution: Transfer the crude product oil into a clean, jacketed crystallizer. Add a minimal amount of IPA (e.g., 1 L per kg of crude) and heat to 40-50 °C to ensure complete dissolution.

• Crystallization: Slowly add heptane (e.g., 4-5 L per kg of crude) as an anti-solvent while maintaining the temperature. Once the addition is complete, slowly cool the mixture to 0-5 °C over 4-6 hours to promote the growth of large, pure crystals.

• Isolation: Hold the slurry at 0-5 °C for at least 2 hours. Isolate the solid product by centrifugation or filtration on a Nutsche filter-dryer.

• Washing & Drying: Wash the filter cake with cold heptane (2 x 1 L per kg of product). Dry the product under vacuum at 40-45 °C until the residual solvent levels are within specification.

Quality Control & Analytical Protocols

A robust analytical package is essential to ensure the identity, purity, and quality of the final product.

Test	Method	Specification	Purpose
Appearance	Visual Inspection	Off-white to light tan solid	Confirms physical form
Identification	¹H NMR, ¹³C NMR	Conforms to reference spectrum	Confirms molecular structure
Identification	FT-IR	Conforms to reference spectrum	Confirms functional groups
Assay	HPLC-UV (e.g., at 254 nm)	≥ 99.5%	Quantifies purity
Related Substances	HPLC-UV	Individual Impurity: ≤ 0.10%Total Impurities: ≤ 0.50%	Profiles and controls impurities
Residual Solvents	GC-HS (Headspace)	Per ICH Q3C Guidelines	Ensures removal of process solvents
Water Content	Karl Fischer Titration	≤ 0.2%	Controls moisture content

Protocol: HPLC-UV Method for Assay and Purity

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 30% B, ramp to 95% B over 15 min, hold for 5 min, return to 30% B and equilibrate.

• Flow Rate: 1.0 mL/min

• Detection: 254 nm

• Injection Volume: 10 µL

• Sample Prep: 0.5 mg/mL in 50:50 Acetonitrile:Water

Overall Manufacturing Workflow

The following diagram illustrates the complete manufacturing process from raw material inputs to the final, purified Active Pharmaceutical Ingredient (API) or intermediate.

Caption: End-to-end process flow diagram for manufacturing.

Safety, Handling, and Waste Management

Hazard Identification:

• 4-tert-Butylaniline / Final Product: Assumed to be harmful if swallowed, in contact with skin, or if inhaled, based on data for similar anilines. Causes skin and serious eye irritation.

• 4-tert-Butylphenol: Causes skin irritation and serious eye damage.[1]

• Nitric Acid: Strong oxidizer. Causes severe skin burns and eye damage.

• Cyclopropyl Bromide: Flammable liquid and vapor. Harmful if swallowed.

• Palladium on Carbon (Pd/C): May be pyrophoric, especially when dry or spent. Handle with care.

• Hydrogen Gas: Extremely flammable gas. Forms explosive mixtures with air.

Personal Protective Equipment (PPE) & Engineering Controls:

• PPE: Standard PPE includes safety glasses, a flame-retardant lab coat, and nitrile gloves. For handling concentrated acids or during charging operations, a face shield and chemical-resistant apron are required.

• Engineering Controls: All operations should be conducted in a well-ventilated area or fume hood. The hydrogenation step requires a dedicated, isolated bay with appropriate safety interlocks and monitoring.[2]

Waste Disposal:

• Aqueous Waste: Neutralize acidic and basic aqueous streams before sending to a chemical waste treatment facility.

• Solvent Waste: Collect halogenated and non-halogenated solvent waste in separate, labeled containers for incineration or recovery.

• Solid Waste: The spent Pd/C catalyst is a hazardous waste and must be stored under water in a sealed container until it can be sent for precious metal recovery or proper disposal.

References

• Sigma-Aldrich. (2025). Safety Data Sheet.
• Khan, I., Mulpuri, K., Das, B., Mohiuddin, MD., & Rahman, M. H. U. (2015). Analytical techniques (chromatography, spectroscopy, electrophoresis) in pharmaceutical analysis: a review. International Journal of Research in Pharmaceutical and Nano Sciences, 4(1), 19-29.
• Menke, J., Krop, U., & Greco, G. (n.d.). Systematic and efficient method scale-up for peptide purification. KNAUER Wissenschaftliche Geräte GmbH.

• Chaloin, O., Cabart, F., Marin, J., Zhang, H., & Guichard, G. (n.d.). Organic Syntheses Procedure. Organic Syntheses. [Link]

• Molbase. (n.d.). Synthesis of 4-tert.-butylaniline. [Link]

• Academia.edu. (n.d.). Analytical Techniques Used in Quality Control of Drugs: Review. [Link]

• National Center for Biotechnology Information. (n.d.). (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. PubMed Central.

• Organic Syntheses. (n.d.). Preparation of Enantioenriched Homoallylic Primary Amines. [Link]

• IJCRT.org. (2025). Analytical Techniques In Drug Quality Control.
• MDPI. (2022). Scalable Synthesis and Cancer Cell Cytotoxicity of Rooperol and Analogues.

• LookChem. (n.d.). 4-tert-Butylaniline. [Link]

• Beilstein Journals. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. [Link]

• Journal of Chemical and Pharmaceutical Research. (2023). Techniques for Quality Control in Pharmaceutical Analysis. [Link]

• Google Patents. (n.d.). US20050143454A1 - 4-Alkyl-2-haloaniline derivative and process and process for producing the same.
• Scilit. (n.d.). Scalable and Sustainable DMF-Free Solid-Phase Synthesis of Liraglutide.
• MDPI. (n.d.).
• National Center for Biotechnology Information. (n.d.). Go for Gold: Development of a Scalable Synthesis of [1-(Ethoxycarbonyl)
• SiliCycle. (n.d.).

• MDPI. (2005). Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. [Link]

• Google Patents. (n.d.). A new process for the synthesis of 4-[2-(cyclopropylmethoxy)ethyl]phenol.
• Google Patents. (n.d.). US4590292A - Process for the manufacture of cyclopropylamine.

• Organic Syntheses. (n.d.). Stereoselective Synthesis of Chiral Sulfinamide Monophosphine Ligands. [Link]

• Columbus Chemical Industries. (n.d.). Industries. [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. enamine.enamine.net [enamine.enamine.net]

Technical Notes & Optimization

Common impurities in 4-tert-butyl-2-cyclopropoxyaniline and how to remove them

Welcome to the Technical Support Center for the synthesis and purification of 4-tert-butyl-2-cyclopropoxyaniline . This intermediate is a critical building block in the development of targeted kinase inhibitors and other active pharmaceutical ingredients (APIs).

Because cyclopropyl ethers are highly sensitive to both harsh alkylation conditions and standard catalytic hydrogenation, synthesizing this molecule often results in a complex impurity profile. This guide provides drug development professionals and process chemists with mechanistic troubleshooting strategies, self-validating protocols, and authoritative solutions to ensure high-purity yields.

Part 1: Mechanistic Workflow & Impurity Pathways

Understanding the causality of impurity formation requires mapping the synthetic route. The standard industrial workflow involves the nitration of 4-tert-butylphenol, followed by O-cyclopropylation, and finally, the reduction of the nitro group to an aniline.

Figure 1: Synthetic workflow for 4-tert-butyl-2-cyclopropoxyaniline and impurity pathways.

Part 2: Troubleshooting FAQs

Q1: I am detecting significant amounts of 4-tert-butyl-2-aminophenol (des-cyclopropyl impurity) in my final API. What is causing this? Cause: This impurity typically stems from incomplete O-cyclopropylation during the etherification step. Traditional alkylation using cyclopropyl bromide often fails due to competing E2 elimination (forming propene) rather than SN2 substitution. If unreacted 4-tert-butyl-2-nitrophenol carries over into the reduction step, it will be reduced to the corresponding aminophenol. Solution: Abandon direct alkylation in favor of a copper-catalyzed Chan-Lam coupling using potassium cyclopropyltrifluoroborate[1]. This method utilizes Cu(OAc)₂ and 1,10-phenanthroline with 1 atm O₂ as the terminal oxidant, providing a highly strategic and high-yielding disconnection for cyclopropyl aryl ethers[2]. Ensure rigorous HPLC monitoring of the intermediate before proceeding to reduction.

Q2: My LC-MS shows a +2 Da mass shift impurity (4-tert-butyl-2-propoxyaniline). How do I prevent cyclopropane ring opening? Cause: You are likely using standard Palladium on Carbon (Pd/C) for the nitro reduction. Palladium readily inserts into the highly strained C-C σ-bonds of the cyclopropyl ring via oxidative addition, leading to hydrogenolysis and the formation of a linear propoxy ether[3]. Solution: Switch to a highly chemoselective catalyst that favors polar N-O bond reduction over C-C insertion. Raney Cobalt or nanoscale Iron-based catalysts exhibit a distinct electronic preference that preserves labile halogens and strained cyclopropyl rings[4],[5].

Q3: I am observing a highly colored, high-molecular-weight impurity (azo/azoxy dimer). How can this be minimized? Cause: During the catalytic hydrogenation of nitroarenes, the reaction proceeds via nitroso and hydroxylamine intermediates. If the rate of hydrogenation is slower than the rate of bimolecular condensation between these two intermediates, azo and azoxy dimers accumulate. This is a direct result of poor gas-liquid-solid mass transfer (hydrogen starvation)[6]. Solution: Increase the agitation rate (≥1000 rpm in a batch autoclave) and optimize the hydrogen pressure (e.g., 40 bar) to ensure the liquid phase remains saturated with H₂[5].

Part 3: Quantitative Data on Catalyst Selection

The table below summarizes the effect of catalyst selection on the impurity profile during the reduction of 4-tert-butyl-2-cyclopropoxy-1-nitrobenzene. Data reflects standard batch autoclave conditions (60 °C, 4 hours).

Catalyst System	Conversion (%)	Des-cyclopropyl Impurity (%)	Ring-Opened (Propoxy) Impurity (%)	Azo/Azoxy Dimers (%)	Process Recommendation
5% Pd/C, H₂ (50 psi)	>99	1.5	18.4	<0.1	Not Recommended (High Hydrogenolysis)
5% Pt/C, H₂ (50 psi)	95	0.8	4.2	2.1	Requires Extensive Optimization
Raney Cobalt, H₂ (40 bar)	>99	<0.1	<0.1	<0.1	Optimal (Chemoselective)

Part 4: Step-by-Step Optimized Protocol (Chemoselective Nitro Reduction)

To guarantee a self-validating workflow, the following protocol utilizes Raney Cobalt to completely suppress hydrogenolysis[5],[7].

Materials:

• 4-tert-butyl-2-cyclopropoxy-1-nitrobenzene (1.0 equiv)

• Raney Cobalt catalyst (10 wt% relative to substrate)

• Solvent: THF/H₂O (95:5 v/v)

Procedure:

• Preparation: Charge a high-pressure batch autoclave reactor with the nitro intermediate dissolved in the THF/H₂O solvent mixture to achieve a 0.2 M concentration.

• Catalyst Loading: Under a strict Argon atmosphere (to prevent pyrophoric ignition), carefully transfer the Raney Cobalt catalyst into the reactor.

• Purging: Seal the autoclave. Purge the headspace three times with Nitrogen (10 bar), followed by three times with Hydrogen (10 bar) to remove all residual oxygen.

• Pressurization & Reaction: Pressurize the reactor to 40 bar with H₂ gas. Heat the reaction mixture to 60 °C.

• Agitation (Critical Step): Set the mechanical stirrer to 1000 rpm. High shear is mandatory to overcome mass transfer resistance and prevent the formation of azo/azoxy dimers.

• Self-Validating Analysis: After 4 hours, draw an aliquot and analyze via HPLC (220 nm) and LC-MS. The protocol is considered successful and complete only when the nitro starting material peak is absent, and the product mass shows no +2 Da (ring-opened) or -40 Da (des-cyclopropyl) shifts.

• Workup: Cool the reactor to 20 °C and safely vent the hydrogen gas. Purge with Nitrogen. Filter the reaction mixture through a pad of Celite under an inert atmosphere to remove the catalyst. Concentrate the filtrate under reduced pressure to afford the highly pure 4-tert-butyl-2-cyclopropoxyaniline.

Part 5: References

• Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Continuous Selective Hydrogenation of Refametinib Iodo-nitroaniline Key Intermediate DIM-NA over Raney Cobalt Catalyst at kg/day Scale with Online UV–Visible Conversion Control Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Lignin Residue-Derived Carbon-Supported Nanoscale Iron Catalyst for the Selective Hydrogenation of Nitroarenes and Aromatic Aldehydes Source: ACS Omega (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Cyclopropyl-6-methylphenol | 499236-68-9 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

High-Resolution Mass Spectrometry Fragmentation Analysis of 4-tert-butyl-2-cyclopropoxyaniline: A Platform Comparison Guide

Executive Summary

The structural elucidation of highly functionalized anilines is a critical bottleneck in pharmaceutical and agrochemical development. 4-tert-butyl-2-cyclopropoxyaniline (Exact Mass: 205.1467 Da) presents a unique analytical challenge due to the juxtaposition of a bulky, electron-donating tert-butyl group and a highly strained cyclopropoxy ether ring.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of leading mass spectrometry (MS) platforms—Orbitrap, Quadrupole Time-of-Flight (Q-TOF), and Triple Quadrupole (QqQ)—in resolving the complex fragmentation pathways of this compound. By understanding the mechanistic causality behind its gas-phase dissociation, researchers can optimize their instrumental parameters for unambiguous identification and high-throughput quantitation.

Mechanistic Causality in ESI-CID Fragmentation

To accurately configure any mass spectrometer, one must first understand why a molecule fragments the way it does under Electrospray Ionization Collision-Induced Dissociation (ESI-CID)[1].

When 4-tert-butyl-2-cyclopropoxyaniline is subjected to positive ESI, protonation occurs predominantly at the primary amine nitrogen due to its high gas-phase basicity. Upon entering the collision cell, the [M+H]+ precursor ion ( m/z 206.1545) undergoes two competing, structurally diagnostic fragmentation pathways:

• The tert-Butyl Cleavage (High Energy): The tert-butyl group at the para position is highly susceptible to fragmentation. Rather than a simple radical loss, it typically undergoes a proton-transfer rearrangement to expel neutral isobutene ( C4​H8​ , 56.0626 Da) . This pathway is driven by the thermodynamic stability of the resulting aromatic cation[2].

• The Cyclopropoxy Rearrangement (Low Energy): Ethers typically undergo α -cleavage. However, the immense ring strain of the 3-membered cyclopropoxy group alters this behavior. It preferentially undergoes a rearrangement to expel neutral cyclopropene ( C3​H4​ , 40.0313 Da) , leaving behind a stable phenol-like moiety[3].

Mechanistic ESI-CID fragmentation pathways of 4-tert-butyl-2-cyclopropoxyaniline.

Mass Spectrometry Platform Comparison

Selecting the correct MS platform depends entirely on the analytical goal: structural discovery versus targeted quantitation. Below is an objective performance comparison of the three primary architectures used in modern laboratories.

Table 1: Platform Performance Metrics for 4-tert-butyl-2-cyclopropoxyaniline Analysis

Feature	Orbitrap (HRAM)	Q-TOF	Triple Quadrupole (QqQ)
Mass Accuracy	< 1 ppm	2 - 5 ppm	Nominal Mass (~0.1 Da)
Resolving Power	Up to 240,000 (FWHM)	~60,000 (FWHM)	Unit Resolution
Scan Speed	10 - 40 Hz	Up to 100 Hz	> 500 MRMs/sec
Isobaric Separation	Excellent	Good	Poor
Primary Utility	Structural elucidation, exact mass assignment	Fast LC-MS/MS, high-throughput screening	High-sensitivity targeted PK quantitation

• Orbitrap: The platform of choice for initial characterization. Its sub-ppm mass accuracy is mandatory for distinguishing the loss of cyclopropene (40.0313 Da) from isobaric background interferences (e.g., C2​H2​N , 40.0187 Da)[1].

• Q-TOF: Offers the best balance. Its rapid scan speed ensures enough data points across narrow UHPLC peaks, making it ideal for screening complex biological matrices.

• QqQ: While incapable of resolving exact mass defects, the QqQ is unmatched in sensitivity. Once the 206.15→150.09 transition is validated by HRAM platforms, the QqQ is used for routine, low-level quantitation.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following LC-MS/MS methodology is designed as a self-validating system . It incorporates continuous feedback loops, ensuring that data is only acquired when the instrument meets strict calibration criteria.

Step-by-Step Methodology

• System Suitability Test (SST): Inject a known calibration standard (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution). Causality: The system must automatically verify a mass error of < 2 ppm. If the error exceeds this threshold, the sequence halts to prevent the acquisition of invalid data.

• Sample Preparation: Dilute the analyte to 100 ng/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Causality: Formic acid acts as an essential proton source, driving the equilibrium toward the [M+H]+ state required for positive ESI.

• UHPLC Separation: Utilize a sub-2 µm C18 column with a rapid gradient (5% to 95% Organic over 3 minutes). Causality: The hydrophobic tert-butyl group ensures strong retention on C18; the steep gradient sharpens the peak, maximizing the concentration entering the ion source at any given millisecond.

• ESI-MS/MS Acquisition (CE Stepping): Isolate the precursor at m/z 206.15. Apply Collision Energy (CE) stepping at 15 eV, 30 eV, and 45 eV. Causality: The strained cyclopropoxy ring fragments at low energies (~15 eV), while the tert-butyl cleavage requires higher activation energy (~30 eV). Stepping ensures both diagnostic ions are captured in a single composite MS/MS spectrum.

Self-validating LC-MS/MS workflow for accurate mass fragmentation analysis.

Quantitative Data & Interpretation

When analyzing the raw data, the exact mass measurements must align with the theoretical values calculated from the molecular formulas. Table 2 summarizes the expected quantitative data output from an HRAM platform (e.g., Orbitrap) following the protocol above.

Table 2: Theoretical Fragmentation Data (Positive ESI, Precursor m/z 206.1545)

Fragment Identity	Neutral Loss	Formula	Theoretical m/z	Diagnostic Significance
Precursor Ion	None	C13​H20​NO+	206.1545	Confirms intact protonated molecule
[M+H−C4​H8​]+	Isobutene (56.0626)	C9​H12​NO+	150.0919	Confirms presence of tert-butyl group
[M+H−C3​H4​]+	Cyclopropene (40.0313)	C10​H16​NO+	166.1232	Confirms strained cyclopropoxy ether
[M+H−C4​H8​−C3​H4​]+	Combined (96.0939)	C6​H8​NO+	110.0606	Represents the core aminophenol-like cation

By leveraging the high resolving power of modern MS platforms and understanding the fundamental physical chemistry driving these neutral losses, researchers can confidently identify 4-tert-butyl-2-cyclopropoxyaniline and differentiate it from closely related structural isomers.

References

• ResearchGate. "Mass spectrometry of tert-butylnaphthalenes - A comparison with the unimolecular fragmentation of tert-butylbenzene." ResearchGate Publications. URL: [Link]

• Royal Society of Chemistry. "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products." RSC Advances, 2015. URL:[Link]

Sources

• 1. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Validating the Synthesis of 4-tert-butyl-2-cyclopropoxyaniline: A Comparative Guide to GC-MS vs. Alternative Analytical Platforms

Executive Summary

The synthesis of sterically hindered, electron-rich anilines such as 4-tert-butyl-2-cyclopropoxyaniline (CAS: 1243398-79-9) is a critical step in the development of advanced pharmaceutical APIs, particularly kinase inhibitors. This specific building block is typically synthesized via the catalytic reduction of 4-tert-butyl-2-cyclopropoxy-1-nitrobenzene[1].

Validating this synthesis requires confirming the absolute conversion of the nitro group to the primary amine. Incomplete reduction can leave trace amounts of unreacted nitroarenes or transient intermediates like N-phenylhydroxylamines, which are notorious structural alerts (mutagenic impurities) in drug development[2]. As an Application Scientist, I frequently evaluate analytical platforms for intermediate validation. While LC-MS and NMR are laboratory staples, Gas Chromatography-Mass Spectrometry (GC-MS) provides an unparalleled, self-validating system for this specific class of volatile, lipophilic alkoxyanilines.

Comparative Analysis: GC-MS vs. LC-MS vs. NMR

The causality behind selecting GC-MS over LC-MS lies in the molecule's physicochemical properties and the fundamental physics of ionization. The bulky tert-butyl group and the lipophilic cyclopropoxy ring sterically shield the primary amine, reducing intermolecular hydrogen bonding and significantly increasing the compound's vapor pressure.

Furthermore, Liquid Chromatography-Mass Spectrometry (LC-MS) utilizing Electrospray Ionization (ESI) is highly biased. While the product aniline ionizes readily in ESI+ to form [M+H]+, the unreduced nitrobenzene starting material lacks basic sites and responds poorly, often leading to false-negative impurity profiles. Conversely, GC-MS utilizing 70 eV Electron Ionization (EI) is a "hard" ionization technique that universally fragments both the aniline and the nitroarene with equal efficiency, ensuring absolute trustworthiness in impurity profiling[3].

Figure 1: Decision matrix justifying GC-MS over LC-MS for alkoxyaniline validation.

Table 1: Analytical Platform Comparison for Alkoxyaniline Synthesis Validation

Feature	GC-MS (EI)	LC-MS (ESI+)	¹H-NMR
Sensitivity to Nitroarenes	High (Universal EI fragmentation)	Low (Poor ESI+ ionization)	Moderate (Requires >1% abundance)
Isomer Differentiation	Excellent (Distinct fragmentation)	Poor (Identical [M+H]+ mass)	Excellent (Distinct chemical shifts)
Detection of Hydroxylamines	High (Thermally stable derivatives)	Moderate (Prone to source oxidation)	Low (Broad, exchanging protons)
Throughput & Resolution	High (Capillary GC baseline resolution)	High (UPLC resolution)	Low (Requires pure isolates)

Experimental Methodology: GC-MS Validation Protocol

To ensure a self-validating system , this protocol incorporates Biphenyl as an internal standard (IS) and mandates a pre-injection blank. The IS normalizes injection volumes and matrix effects, while the blank ensures no carryover of the highly lipophilic alkoxyaniline occurs between runs, guaranteeing the trustworthiness of the quantitative impurity profile.

Figure 2: Workflow for synthesis and GC-MS validation of 4-tert-butyl-2-cyclopropoxyaniline.

Step-by-Step Protocol

Step 1: Sample Preparation & Extraction Causality Note: Quenching with NaHCO₃ is not merely a neutralization step; it prevents the acid-catalyzed degradation of the cyclopropoxy ring, which is highly sensitive to ring-opening under low pH conditions. Ethyl acetate (EtOAc) is selected over dichloromethane because it provides superior partitioning for the hydrogen-bonding primary amine while excluding inorganic salts.

• Aliquot 50 µL of the crude reduction reaction mixture.

• Quench with 500 µL of saturated aqueous NaHCO₃.

• Extract with 1.0 mL of LC-MS grade EtOAc containing 50 µg/mL Biphenyl (Internal Standard).

• Vortex for 60 seconds, centrifuge at 10,000 rpm for 3 minutes, and transfer the upper organic layer to a GC vial.

Step 2: GC Separation Parameters

• Column: HP-5MS or DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection: 1.0 µL, Split ratio 20:1, Injector temperature 250°C.

• Oven Program: Initial hold at 80°C for 2 min, ramp at 15°C/min to 280°C, hold for 5 min.

Step 3: MS Detection Parameters

• Ionization: Electron Impact (EI) at 70 eV.

• Source Temperature: 230°C.

• Scan Range: m/z 50 to 350.

Data Interpretation and Mechanistic Insights

The fragmentation of 4-tert-butyl-2-cyclopropoxyaniline (MW = 205.30 g/mol ) under 70 eV EI provides a highly diagnostic mass spectrum. The molecular ion (M⁺) is visible at m/z 205. The most favored mechanistic cleavage is the loss of a methyl radical (•CH₃) from the tert-butyl group, generating a highly stable, resonance-stabilized tertiary carbocation at m/z 190, which serves as the base peak.

Additionally, GC-MS is uniquely capable of detecting the transient N-phenylhydroxylamine intermediate (m/z 221), which indicates incomplete catalytic reduction and requires immediate reaction optimization[2],.

Table 2: Diagnostic EI-MS Ions for Reaction Monitoring

Compound	Molecular Weight	Key Diagnostic Ions (m/z)	Mechanistic Assignment
4-tert-butyl-2-cyclopropoxyaniline (Product)	205.30	205, 190, 164	205 (M⁺), 190 (M - CH₃), 164 (M - C₃H₅)
4-tert-butyl-2-cyclopropoxy-1-nitrobenzene (Starting Material)	235.28	235, 205, 189	235 (M⁺), 205 (M - NO), 189 (M - NO₂)
N-Phenylhydroxylamine intermediate (Impurity)	221.30	221, 204	221 (M⁺), 204 (M - OH)

By monitoring these specific m/z transitions, the analyst can definitively prove the absence of the nitro starting material and transient intermediates, confirming the efficacy and safety of the reduction protocol.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitro to amine reductions using aqueous flow catalysis under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Pivotal Role of Substitution Patterns in 4-tert-Butyl-2-cyclopropoxyaniline: A Structure-Activity Relationship (SAR) Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic manipulation of molecular scaffolds to enhance potency, selectivity, and pharmacokinetic profiles is a cornerstone of drug discovery. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-tert-butyl-2-cyclopropoxyaniline and its analogs. By dissecting the roles of the core structural motifs—the 4-tert-butylphenyl group, the 2-cyclopropoxy substituent, and the aniline functional group—we aim to furnish researchers with a predictive framework for designing novel, more efficacious chemical entities.

The Core Scaffold: Deconstructing 4-tert-Butyl-2-cyclopropoxyaniline

The 4-tert-butyl-2-cyclopropoxyaniline scaffold presents a unique combination of structural features that are frequently explored in the design of pharmacologically active molecules. Understanding the individual contribution of each component is paramount to predicting how structural modifications will impact biological activity.

• The 4-tert-Butyl Group: This bulky, lipophilic group often serves as a critical anchoring point within a receptor's binding pocket. Its size and shape can significantly influence binding affinity and selectivity. Furthermore, the tert-butyl group can act as a metabolic shield, protecting adjacent functionalities from enzymatic degradation and thereby improving the compound's pharmacokinetic profile.

• The 2-Cyclopropoxy Group: The cyclopropyl ring is a versatile substituent in medicinal chemistry. Its rigid, three-dimensional structure can impart conformational constraint on the molecule, which can be advantageous for receptor binding. The electronic properties of the cyclopropyl group, with its partial sp2 character, can also influence the overall electronic distribution of the aromatic ring. From a metabolic standpoint, the cyclopropyl group is often more stable than larger alkyl chains.

• The Aniline Moiety: The primary amino group of the aniline is a key site for interaction and further chemical modification. It can act as a hydrogen bond donor and is often a crucial pharmacophoric element. The basicity of the aniline nitrogen, which is influenced by other ring substituents, can play a significant role in target engagement and pharmacokinetic properties such as solubility and membrane permeability.

Comparative Analysis: Unraveling the Structure-Activity Landscape

While direct, comprehensive SAR studies on 4-tert-butyl-2-cyclopropoxyaniline are not extensively published in publicly available literature, we can infer a predictive SAR based on established principles of medicinal chemistry and data from structurally related compounds. This section will explore the anticipated effects of modifying each key structural feature.

The Influence of the 4-Alkyl Substituent

The tert-butyl group at the 4-position is a common feature in many biologically active compounds due to its steric bulk and lipophilicity. However, its replacement with other alkyl groups or bioisosteres can fine-tune the molecule's properties.

Table 1: Predicted Impact of 4-Position Substituent Modification on Biological Activity

Substituent at Position 4	Predicted Effect on Activity	Rationale
tert-Butyl (Reference)	High affinity and metabolic stability	Provides a strong hydrophobic interaction and can sterically hinder metabolic attack.
Isopropyl	Potentially reduced affinity	Smaller size may lead to weaker van der Waals interactions in a large hydrophobic pocket.
Cyclohexyl	Similar or slightly reduced affinity	Offers similar bulk but with more conformational flexibility, which could be beneficial or detrimental depending on the target.
Trifluoromethyl	Potentially altered activity and improved pharmacokinetics	Can act as a bioisostere for the tert-butyl group, potentially improving metabolic stability and membrane permeability.
Phenyl	Likely altered selectivity and potential for new interactions	Introduces potential for π-π stacking interactions, which could alter the binding mode and selectivity profile.

The Significance of the 2-Alkoxy Group

The cyclopropoxy group at the 2-position is a key feature that distinguishes this scaffold. Its replacement with other alkoxy groups or a simple hydroxyl group would be expected to have a profound impact on activity.

Table 2: Predicted Impact of 2-Position Substituent Modification on Biological Activity

Substituent at Position 2	Predicted Effect on Activity	Rationale
Cyclopropoxy (Reference)	Favorable conformational rigidity and metabolic stability	The rigid nature of the cyclopropyl ring can lock the molecule into a bioactive conformation.
Isopropoxy	Potentially reduced activity	Increased conformational flexibility compared to the cyclopropoxy group might lead to a less optimal binding orientation.
Methoxy	Potentially altered activity and metabolic profile	Smaller size may lead to different interactions within the binding pocket and could be more susceptible to O-demethylation.
Hydroxy	Significantly altered properties and potential for new interactions	The introduction of a hydrogen bond donor could lead to new interactions with the target but would also significantly change the molecule's physicochemical properties (e.g., increased polarity).

Modifications of the Aniline Moiety

The primary amino group is a versatile handle for chemical modification. Acylation, alkylation, or incorporation into a heterocyclic system can dramatically alter the compound's biological profile.

Table 3: Predicted Impact of Aniline Moiety Modification on Biological Activity

Modification of Aniline	Predicted Effect on Activity	Rationale
N-Acetylation	Likely reduced or abolished activity	The introduction of an acetyl group would block the hydrogen bond donating ability of the amine and add steric bulk, likely disrupting binding.
N-Methylation	Potentially altered activity and selectivity	The addition of a methyl group would change the amine from primary to secondary, altering its hydrogen bonding capacity and basicity.
Incorporation into a Pyrrole Ring	Significantly altered electronic properties and activity	Would remove the basicity of the nitrogen and create a more rigid, planar system, likely leading to a completely different pharmacological profile.

Experimental Protocols for SAR Elucidation

To empirically validate the predicted SAR, a systematic synthetic and biological evaluation program is necessary. The following outlines a general workflow for such a study.

General Synthetic Strategy

The synthesis of 4-tert-butyl-2-cyclopropoxyaniline and its analogs can be achieved through a multi-step sequence, likely starting from commercially available 4-tert-butylaniline or 4-tert-butylphenol.

Caption: General synthetic workflow for 4-tert-butyl-2-cyclopropoxyaniline.

Step-by-Step Protocol for the Synthesis of a Key Intermediate (2-Cyclopropoxy-4-tert-butyl-1-nitrobenzene):

• Nitration of 4-tert-butylphenol: To a solution of 4-tert-butylphenol in a suitable solvent (e.g., acetic acid), slowly add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) at a controlled temperature (e.g., 0 °C). Monitor the reaction by TLC until completion. Work up the reaction by pouring it into ice water and extracting the product with an organic solvent.

• O-Alkylation: To a solution of the resulting 4-tert-butyl-2-nitrophenol in a polar aprotic solvent (e.g., DMF), add a base (e.g., sodium hydride) followed by cyclopropyl bromide. Heat the reaction mixture and monitor by TLC. After completion, quench the reaction and extract the product.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure 2-cyclopropoxy-4-tert-butyl-1-nitrobenzene.

Biological Evaluation Workflow

A robust biological screening cascade is essential to determine the activity of the synthesized analogs. The specific assays will depend on the therapeutic target of interest.

Caption: A typical workflow for the biological evaluation of synthesized analogs.

Protocol for an In Vitro Enzyme Inhibition Assay:

• Prepare Reagents: Prepare stock solutions of the test compounds, the target enzyme, the substrate, and any necessary co-factors in a suitable buffer.

• Assay Setup: In a microplate, add the buffer, the test compound at various concentrations, and the enzyme. Incubate for a predetermined time to allow for compound-enzyme binding.

• Initiate Reaction: Add the substrate to initiate the enzymatic reaction.

• Monitor Reaction: Monitor the progress of the reaction over time by measuring a detectable signal (e.g., absorbance, fluorescence).

• Data Analysis: Calculate the initial reaction rates and determine the IC50 value for each compound by fitting the data to a dose-response curve.

Conclusion and Future Directions

The 4-tert-butyl-2-cyclopropoxyaniline scaffold represents a promising starting point for the development of novel therapeutic agents. The interplay between the steric and electronic properties of the tert-butyl and cyclopropoxy groups, combined with the versatility of the aniline moiety, provides a rich chemical space for exploration. A systematic approach to SAR, involving the synthesis and biological evaluation of a diverse set of analogs, is crucial for unlocking the full potential of this scaffold. Future work should focus on obtaining empirical data to validate the predictive SAR outlined in this guide and to identify lead compounds with optimized efficacy and drug-like properties.

References

• Patrick, G. L. (2013). An Introduction to Medicinal Chemistry. Oxford University Press.
• Wermuth, C. G. (Ed.). (2008). The Practice of Medicinal Chemistry. Academic Press.
• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of medicinal chemistry, 54(8), 2529-2591.
• Talele, T. T. (2016). The “cyclopropyl fragment” is a versatile player that frequently appears in preclinical/clinical drug molecules. Journal of medicinal chemistry, 59(19), 8712-8756.